2-(4-Butylphenoxy)ethanol

• CAS: 84320-88-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-(4-Butylphenoxy)ethanol for Formulation Science

Introduction

In the landscape of pharmaceutical formulation, the selection of excipients is a critical determinant of a drug product's stability, bioavailability, and overall efficacy. 2-(4-Butylphenoxy)ethanol, a member of the glycol ether family, presents a unique combination of structural features—a hydrophobic butyl-substituted phenyl ring and a hydrophilic ethanol tail—that suggests its potential as a versatile solvent, co-solvent, or permeation enhancer. This technical guide provides a comprehensive analysis of its core physicochemical properties, offering formulation scientists the foundational knowledge required to harness its potential in the development of novel drug delivery systems. The narrative herein is structured not as a rigid template, but as a logical exploration of the properties most pertinent to formulation challenges, grounded in established scientific principles and methodologies.

Molecular Identity and Core Physical Characteristics

A precise understanding of a molecule's identity is the bedrock of all formulation activities. It dictates nomenclature, stoichiometry, and interaction with analytical instrumentation.

• IUPAC Name: 2-(4-tert-butylphenoxy)ethanol[1]

• Synonyms: 2-(p-tert-Butylphenoxy)ethanol, Ethanol, 2-[4-(1,1-dimethylethyl)phenoxy]-[1][2]

• CAS Number: 713-46-2[3]

• Molecular Formula: C₁₂H₁₈O₂[1]

• Physical Form: Liquid[3]

The molecule's structure, featuring a bulky hydrophobic tail and a polar head, is central to its function. This amphiphilic nature is the primary driver of its solubility and interfacial activity.

Caption: Molecular structure highlighting the distinct hydrophobic and hydrophilic domains.

A summary of its fundamental physicochemical properties is presented below.

Property	Value	Source(s)
Molecular Weight	194.27 g/mol	[1][2]
Density (Predicted)	1.000 ± 0.06 g/cm³	[2]
Boiling Point	151-153 °C (at 9 Torr)	[2]
logP (Predicted)	2.8	[1]
pKa (Predicted)	14.30 ± 0.10	[2]

Solubility Profile: The "Like Dissolves Like" Principle in Action

Scientific Rationale: Solubility is arguably the most critical parameter in formulation science. For an active pharmaceutical ingredient (API) to be absorbed, it must first be in solution at the site of absorption.[4] 2-(4-Butylphenoxy)ethanol's amphiphilic structure allows it to act as a bridge between polar and nonpolar phases. The hydroxyl group can form hydrogen bonds with water and other polar solvents, while the large, nonpolar butylphenoxy group can interact favorably with hydrophobic APIs and nonpolar solvents via van der Waals forces.[5] This dual character makes it an excellent candidate as a co-solvent to enhance the solubility of poorly water-soluble drugs in aqueous formulations or, conversely, to improve the miscibility of polar compounds in lipid-based systems.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol is a standard method for determining the solubility of a substance in a given solvent.

• Preparation: Add an excess amount of 2-(4-Butylphenoxy)ethanol to a known volume of the selected solvent (e.g., purified water, ethanol, propylene glycol) in a sealed, clear glass vial.

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25 °C and 37 °C to simulate room and body temperature) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid/liquid confirms that a saturated solution has been achieved.

• Phase Separation: Cease agitation and allow the vials to stand at the same constant temperature until a clear separation of the undissolved solute and the saturated supernatant is observed. Centrifugation at the same temperature can be used to accelerate this process.

• Sampling and Dilution: Carefully withdraw an aliquot of the clear supernatant. Immediately dilute the aliquot with a suitable mobile phase or solvent to prevent precipitation and to bring the concentration within the quantifiable range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC).[6][7]

• Calculation: Calculate the original concentration in the supernatant, which represents the equilibrium solubility of the compound in that solvent at that temperature.

Lipophilicity: The Octanol-Water Partition Coefficient (LogP)

Scientific Rationale: The octanol-water partition coefficient (LogP) is a measure of a compound's differential solubility between an aqueous (water) and a lipid (octanol) phase. It is a key indicator of lipophilicity and is widely used to predict a drug's absorption, distribution, metabolism, and excretion (ADME) properties, particularly its ability to cross biological membranes. A LogP value around 2.8, as predicted for 2-(4-Butylphenoxy)ethanol, suggests significant lipophilicity, indicating it would readily partition into lipid bilayers.[1] This property is crucial when considering it as a potential skin permeation enhancer in topical formulations.[8]

Caption: Experimental workflow for LogP determination using the shake-flask method.

Experimental Protocol: LogP Determination via Shake-Flask Method

This method is based on the OECD Guideline for the Testing of Chemicals, No. 107.

• Phase Preparation: Prepare water-saturated n-octanol and n-octanol-saturated water by mixing the two solvents, shaking vigorously, and allowing them to separate overnight.

• Analyte Introduction: Dissolve a precisely weighed amount of 2-(4-Butylphenoxy)ethanol in the n-octanol-saturated water. The concentration should be below its aqueous solubility limit.

• Partitioning: Place a known volume of the aqueous solution and a known volume of the water-saturated n-octanol (e.g., in a 1:1 ratio) into a separatory funnel or suitable vessel.

• Equilibration: Shake the vessel for a sufficient time to allow for equilibrium to be established between the two phases.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol and water layers.

• Quantification: Determine the concentration of 2-(4-Butylphenoxy)ethanol in both phases using an appropriate analytical technique like HPLC-UV.

• Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Ionization Constant (pKa)

Scientific Rationale: The pKa is the pH at which a molecule is 50% ionized and 50% non-ionized. For 2-(4-Butylphenoxy)ethanol, the relevant functional group is the terminal hydroxyl group, which is weakly acidic. The predicted pKa of ~14.3 is very high, similar to that of other alcohols, indicating it will exist almost exclusively in its neutral, protonated form under all physiological pH conditions (pH 1-8).[2][9] This is a significant advantage in formulation, as it implies that its solubility and partitioning behavior will be independent of the formulation's pH, leading to more robust and predictable performance across different biological environments.

Chemical Stability: A Prerequisite for Shelf-Life

Scientific Rationale: The chemical stability of an excipient is paramount to ensure the safety, efficacy, and shelf-life of the final drug product. Degradation can lead to loss of potency, formation of toxic impurities, and changes in the physical properties of the formulation. The primary potential degradation pathways for 2-(4-Butylphenoxy)ethanol are oxidation of the ether linkage or the alcohol group. Hydrolysis of the ether bond is unlikely except under very harsh acidic conditions. A forced degradation study is essential to identify these potential liabilities.

Caption: Workflow for a forced degradation (stress testing) study.

Experimental Protocol: Forced Degradation Study

This protocol is designed based on the principles outlined in the ICH Q1A(R2) guideline on stability testing.

• Stock Solution: Prepare a stock solution of 2-(4-Butylphenoxy)ethanol in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions: Expose aliquots of the stock solution to the following conditions:

  • Acid Hydrolysis: Add HCl to a final concentration of 0.1 N. Heat as necessary (e.g., 80°C).

  • Base Hydrolysis: Add NaOH to a final concentration of 0.1 N. Heat as necessary.

  • Oxidation: Add hydrogen peroxide to a final concentration of 3%. Keep at room temperature.

  • Thermal Stress: Heat the solution at a high temperature (e.g., 80°C).

  • Photostability: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Time Points: Draw samples at various time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize the acid and base samples before analysis.

• Analysis: Analyze all samples using a stability-indicating HPLC method capable of separating the parent compound from any potential degradation products.

• Evaluation: Calculate the percentage of degradation. If significant degradation occurs, attempt to identify the structure of the degradants using techniques like LC-MS. The results will reveal the molecule's intrinsic stability and inform necessary protective measures in a formulation (e.g., use of antioxidants, protection from light).[10]

Conclusion

2-(4-Butylphenoxy)ethanol possesses a compelling set of physicochemical properties for advanced formulation science. Its amphiphilic character, driven by distinct hydrophobic and hydrophilic domains, results in a favorable solubility profile and a lipophilicity (LogP ≈ 2.8) that is ideal for interacting with both nonpolar APIs and biological membranes. Its high pKa ensures pH-independent behavior, simplifying formulation design and predicting consistent performance. As a liquid with a high boiling point, it offers processing advantages. While its formal application in pharmaceuticals is not widely documented, its properties strongly suggest utility as a high-performance solvent, co-solvent, or permeation enhancer, particularly for challenging-to-formulate APIs in oral, topical, and parenteral dosage forms. The experimental protocols detailed in this guide provide a robust framework for scientists to validate these properties and confidently explore the integration of 2-(4-Butylphenoxy)ethanol into their development pipelines.

References

• PubChem. 2-(4-tert-Butylphenoxy)ethanol. National Center for Biotechnology Information. [Link]

• PubChem. 2-(2,4-Di-tert-butylphenoxy)ethanol. National Center for Biotechnology Information. [Link]

• Analytical Methods. Vortex-assisted supramolecular solvent microextraction for the analysis of endocrine disrupting compounds in liquid foods and their packaging materials by high-performance liquid chromatography. Royal Society of Chemistry. [Link]

• SIELC Technologies. Separation of 2-(4-Nitrophenoxy)ethanol on Newcrom R1 HPLC column. SIELC. [Link]

• Agency for Toxic Substances and Disease Registry. Analytical Methods for 2-Butoxyethanol. ATSDR. [Link]

• U.S. Environmental Protection Agency (EPA). 2-(2-Butoxyethoxy)ethanol Properties. CompTox Chemicals Dashboard. [Link]

• ResearchGate. Ethanol-based solubility-enabling oral drug formulation development: Accounting for the solubility-permeability interplay. ResearchGate. [Link]

• Simple Solvents. The Vital Role of Ethanol in Pharmaceuticals. Simple Solvents. [Link]

• The Good Scents Company. 2-(para-anisyl) ethanol. The Good Scents Company. [Link]

• Chemistry LibreTexts. 4.4 Solubility. Chemistry LibreTexts. [Link]

• Rasayan Journal of Chemistry. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Rasayan J. Chem. [Link]

• Regulations.gov. Ethanol exposure through medicines commonly used in paediatrics. Archives of Disease in Childhood. [Link]

• MDPI. Stability Toolkit for the Appraisal of Bio/Pharmaceuticals' Level of Endurance (STABLE) as a Framework and Software to Evaluate the Stability of Pharmaceuticals. MDPI. [Link]

• NIST. Ethanol, 2-butoxy-. NIST WebBook. [Link]

• U.S. Environmental Protection Agency (EPA). 2-(2-(2-(4-Nonylphenoxy)ethoxy)ethoxy)ethanol Properties. CompTox Chemicals Dashboard. [Link]

• OChemPal. Approximate pKa chart of the functional groups. OChemPal. [Link]

Sources

• 1. 2-(4-tert-Butylphenoxy)ethanol | C12H18O2 | CID 12841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(4-tert-butylphenoxy)ethanol | 713-46-2 [chemicalbook.com]
• 3. 2-(4-(tert-Butyl)phenoxy)ethanol | 713-46-2 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. library.dphen1.com [library.dphen1.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. burjalfalak.com [burjalfalak.com]
• 9. chem.indiana.edu [chem.indiana.edu]
• 10. mdpi.com [mdpi.com]

The Strategic Role of 2-(4-Butylphenoxy)ethanol in Advanced Organic Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

In modern medicinal chemistry and organic synthesis, the design of lipophilic pharmacophores requires building blocks that offer both structural stability and modular reactivity. 2-(4-Butylphenoxy)ethanol (BPE) (CAS: 84320-88-7) has emerged as a highly versatile intermediate[1]. By combining a hydrophobic para-butylphenyl tail with a flexible, hydrophilic ethylene glycol linker, BPE serves as an ideal precursor for synthesizing complex active pharmaceutical ingredients (APIs), including novel anti-inflammatory agents and central nervous system (CNS) therapeutics.

This whitepaper provides a comprehensive technical guide on the synthesis, downstream derivatization, and pharmacological applications of BPE, grounded in field-proven methodologies and structure-activity relationship (SAR) causality.

Chemical Identity and Physicochemical Profile

The utility of BPE stems from its bifunctional nature: the terminal hydroxyl group allows for facile conversion into various electrophiles (halides, sulfonates) or oxidation states (carboxylic acids), while the ether linkage provides critical rotational freedom and hydrogen-bond acceptor capabilities in biological target pockets.

Table 1: Physicochemical Profile of 2-(4-Butylphenoxy)ethanol

Parameter	Value / Description
IUPAC Name	2-(4-butylphenoxy)ethan-1-ol
CAS Registry Number	84320-88-7[1]
Molecular Formula	C₁₂H₁₈O₂
Molecular Weight	194.27 g/mol [1]
Appearance	Colorless to pale yellow viscous liquid
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	2
Topological Polar Surface Area (TPSA)	29.5 Ų

Primary Synthesis Workflows

The synthesis of BPE must be optimized for high yield, purity, and scalability. Below, we contrast the classical Williamson ether synthesis with a greener, catalytic ring-opening approach.

Fig 1. Synthetic routes to 2-(4-Butylphenoxy)ethanol from 4-butylphenol.

Protocol A: Greener Synthesis via Ethylene Carbonate Ring-Opening

This protocol is prioritized in modern scale-up due to the elimination of toxic alkyl halides.

• Reagents: 4-Butylphenol (1.0 eq), Ethylene carbonate (1.1 eq), Tetraethylammonium bromide (TEAB, 0.05 eq).

• Equipment: 500 mL 3-neck round-bottom flask, reflux condenser, mechanical stirrer, oil bath.

• Step-by-Step Procedure:

  • Charge the flask with 4-butylphenol and ethylene carbonate. Heat to 80 °C until the mixture melts into a homogenous liquid.

  • Add TEAB (catalyst) and increase the temperature to 145–150 °C.

  • Maintain temperature for 4–6 hours. Monitor the evolution of CO₂ gas.

  • Track reaction progress via HPLC or TLC (Hexane:EtOAc 3:1).

  • Upon completion, cool to 60 °C, add 200 mL of hot water, and extract with Ethyl Acetate (3 x 100 mL).

  • Wash the combined organic layers with 5% NaOH (to remove unreacted phenol) and brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Causality & Mechanistic Insight: The tetraalkylammonium halide acts as a phase-transfer and nucleophilic catalyst. The bromide ion attacks the ethylene carbonate, opening the ring to form a bromo-alkoxide intermediate, which subsequently undergoes nucleophilic attack by the phenoxide ion, driving the irreversible release of CO₂. This avoids the stoichiometric chloride waste associated with 2-chloroethanol.

Table 2: Comparative Synthesis Metrics for BPE

Metric	Route A: 2-Chloroethanol	Route B: Ethylene Carbonate
Typical Yield	70 - 75%	85 - 90%
Byproducts	HCl / KCl (Stoichiometric)	CO₂ (Gas, easily vented)
Toxicity Profile	High (Alkylating agent)	Low (Benign reagents)
E-Factor	High	Low

Downstream Derivatization Strategies

To utilize BPE in API synthesis, the stable hydroxyl group must be converted into a reactive leaving group or a different functional moiety.

Fig 2. Downstream derivatization of BPE into key pharmacological scaffolds.

Protocol B: Conversion to 1-(2-Bromoethoxy)-4-butylbenzene via Appel Reaction

Converting the alcohol to a bromide creates a potent electrophile for late-stage N-alkylation.

• Reagents: BPE (1.0 eq), Carbon tetrabromide (CBr₄, 1.2 eq), Triphenylphosphine (PPh₃, 1.2 eq), anhydrous Dichloromethane (DCM).

• Step-by-Step Procedure:

  • Dissolve BPE and CBr₄ in anhydrous DCM under an inert argon atmosphere. Cool the mixture to 0 °C using an ice bath.

  • Add PPh₃ portion-wise over 30 minutes to control the exothermic reaction and prevent ether cleavage.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Upon completion (verified by TLC), concentrate the mixture to 20% of its volume.

  • Add cold diethyl ether to precipitate the triphenylphosphine oxide (Ph₃P=O) byproduct. Filter through a Celite pad.

  • Purify the filtrate via flash column chromatography (Hexane:EtOAc 9:1) to yield the pure bromide.

• Causality & Mechanistic Insight: The Appel reaction is deliberately chosen over Phosphorus tribromide (PBr₃) or Hydrobromic acid (HBr). Strong Brønsted or Lewis acids can inadvertently cleave the sensitive phenoxy ether linkage. The Appel reaction operates under mild, nearly neutral conditions, ensuring absolute chemoselectivity for the primary alcohol.

Application in Drug Discovery & SAR

The 4-butylphenoxyethyl moiety is not just a structural spacer; it actively dictates the pharmacokinetic and pharmacodynamic profiles of several drug classes.

N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors

NAAA is an intracellular enzyme responsible for degrading endogenous anti-inflammatory lipid amides like palmitoylethanolamide (PEA). Inhibiting NAAA is a promising strategy for treating neuroinflammation and multiple sclerosis.

In recent SAR studies of azabicyclo[3.2.1]octane sulfonamides, the incorporation of the BPE-derived moiety proved revolutionary. Specifically, Inhibitor 39 (ARN16186) utilizes an endo-4-n-butylphenoxy right-hand side portion. The linear n-butyl chain perfectly occupies the deep, hydrophobic catalytic pocket of the NAAA enzyme. This specific structural choice resulted in an IC₅₀ of 0.023 μM—a striking 450-fold activity boost compared to its exo-diastereoisomer, validating the critical spatial requirement of the 4-butylphenoxyethyl anchor[2].

Serotonin Reuptake Inhibitors (SSRIs)

Beyond inflammation, the BPE scaffold is heavily utilized in CNS drug design. Phenyl-piperazine derivatives synthesized via the alkylation of piperazine rings with 1-(2-bromoethoxy)-4-butylbenzene have been patented for their potent activity as serotonin reuptake inhibitors[3]. The lipophilicity provided by the 4-butyl group enhances blood-brain barrier (BBB) penetration, while the ether oxygen acts as a crucial hydrogen-bond acceptor for target receptor binding, making these compounds highly effective in treating affective disorders such as depression and anxiety[3].

Conclusion

2-(4-Butylphenoxy)ethanol is far more than a simple laboratory reagent; it is a meticulously designed chemical linchpin. By understanding the causality behind its synthesis (favoring catalytic carbonate ring-opening) and its derivatization (utilizing mild halogenation to protect the ether linkage), medicinal chemists can reliably deploy BPE to explore hydrophobic binding pockets in novel drug targets. Its proven track record in amplifying the efficacy of NAAA inhibitors and SSRIs cements its status as an indispensable intermediate in modern organic synthesis.

References

• National Institutes of Health (NIH) / PubMed Central. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Journal of Medicinal Chemistry. Retrieved from:[Link]

• Google Patents.US8476279B2 - Phenyl-piperazine derivatives as serotonin reuptake inhibitors.

Sources

• 1. 2-(4-butylphenoxy)ethanol | 84320-88-7 [chemicalbook.com]
• 2. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8476279B2 - Phenyl-piperazine derivatives as serotonin reuptake inhibitors - Google Patents [patents.google.com]

Protocols & Analytical Methods

High-performance liquid chromatography (HPLC) method development for 2-(4-Butylphenoxy)ethanol

This comprehensive application note outlines the scientific rationale, step-by-step protocol, and validation framework for developing a High-Performance Liquid Chromatography (HPLC) method for 2-(4-Butylphenoxy)ethanol (CAS: 84320-88-7).

By bridging physicochemical theory with practical chromatography, this guide provides drug development professionals and analytical scientists with a self-validating, robust methodology compliant with the latest global regulatory standards.

Physicochemical Profiling & Scientific Rationale

Before selecting a column or mobile phase, an analytical method must be reverse-engineered from the target molecule’s intrinsic properties. 2-(4-Butylphenoxy)ethanol is an ether alcohol consisting of a hydrophobic 4-butylphenyl tail and a hydrophilic ethanol head.

Causality in Method Design

• Stationary Phase Selection (Hydrophobicity): The addition of a butyl chain to the phenoxyethanol core significantly increases the molecule's lipophilicity (estimated LogP ~3.2). This strong hydrophobicity dictates the use of a highly retentive Reversed-Phase C18 column to ensure adequate retention ( k′>2.0 ) and prevent the analyte from eluting in the void volume.

• Detector Wavelength (UV Absorbance): The phenoxy chromophore exhibits distinct π→π∗ transitions. Based on spectral data from structural analogues like phenoxyethanol, the UV absorption maxima occur at 269 nm and 275 nm [1]. We select 270 nm for detection. This avoids the low-wavelength region (<220 nm) where organic solvents and mobile phase additives cause severe baseline drift.

• Mobile Phase Additives (Ionization): As a neutral ether alcohol, 2-(4-Butylphenoxy)ethanol does not ionize. However, synthetic precursors or degradation products (e.g., unreacted 4-butylphenol) are weakly acidic. Adding 0.1% Formic Acid (pH ~2.7) to the mobile phase ensures these phenolic impurities remain fully protonated, preventing peak tailing and ensuring sharp, symmetrical peaks.

Summary of Analyte Characteristics

Parameter	Value / Characteristic	Chromatographic Implication
Molecular Formula	C₁₂H₁₈O₂	Neutral molecule; pH control targets impurities.
Estimated LogP	~3.2	Highly hydrophobic; requires high organic eluent.
UV Maxima	~269 nm, 275 nm	Detection at 270 nm ensures high signal-to-noise ratio.
Solubility	Soluble in Alcohols/MeCN	Sample diluent must contain ≥ 50% organic solvent.

Method Development Logic

The following workflow illustrates the logical progression from theoretical profiling to a locked, validated method.

Logical framework for HPLC method development of 2-(4-Butylphenoxy)ethanol.

Experimental Protocol

Optimized Chromatographic Conditions

Acetonitrile (MeCN) is selected over methanol due to its lower viscosity, which reduces system backpressure, and its superior elution strength for bulky hydrophobic compounds[2].

Parameter	Optimized Condition
Column	Octadecylsilane (C18), 150 mm × 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Ultrapure Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30°C (Stabilizes retention times and reduces viscosity)
Detection	UV/Vis or PDA at 270 nm
Injection Volume	10 µL

Gradient Program:

• 0.0 - 2.0 min: 40% B (Isocratic hold to focus the analyte band at the column head).

• 2.0 - 10.0 min: 40% → 90% B (Linear ramp to elute the target compound).

• 10.0 - 13.0 min: 90% B (Column wash to remove highly lipophilic impurities).

• 13.0 - 13.1 min: 90% → 40% B (Return to initial conditions).

• 13.1 - 18.0 min: 40% B (Re-equilibration).

Sample Preparation Workflow

Causality of Diluent Choice: A 50:50 (v/v) Water:Acetonitrile mixture is chosen as the diluent. Injecting a sample dissolved in 100% organic solvent into a highly aqueous initial mobile phase (40% B) causes "viscous fingering" and solvent mismatch, leading to peak splitting. Matching the diluent to the initial mobile phase strength guarantees sharp peak integration.

Step-by-step sample preparation workflow ensuring solvent compatibility.

Step-by-Step Execution:

• Accurately weigh 10.0 mg of 2-(4-Butylphenoxy)ethanol reference standard into a 100 mL volumetric flask.

• Add 50 mL of HPLC-grade Acetonitrile.

• Sonicate for 5 minutes until complete dissolution is achieved.

• Allow the solution to equilibrate to room temperature, then dilute to the 100 mL mark with Ultrapure Water (Final concentration: 100 µg/mL).

• Filter through a 0.22 µm PTFE syringe filter (discarding the first 2 mL) directly into an HPLC vial.

The Self-Validating System: System Suitability Testing (SST)

Trustworthiness in analytical chemistry requires that the instrument proves its capability before any sample data is accepted. This is achieved through System Suitability Testing (SST). Six replicate injections of the 100 µg/mL standard must meet the following criteria:

SST Parameter	Acceptance Criteria	Scientific Justification
Retention Time Precision	%RSD ≤ 1.0%	Verifies pump flow rate stability and column equilibration.
Peak Area Precision	%RSD ≤ 2.0%	Confirms autosampler injection consistency.
Tailing Factor ( Tf​ )	≤ 1.5	Ensures secondary interactions (e.g., silanol activity) are suppressed.
Theoretical Plates ( N )	≥ 5,000	Validates the physical integrity and efficiency of the C18 column bed.

Method Validation (ICH Q2(R2) Framework)

To ensure global regulatory compliance, the developed method must be validated according to the [3]. This framework mandates a lifecycle approach to prove the method is fit for its intended purpose.

Specificity

• Protocol: Inject the Diluent Blank, Placebo (if formulated), and the Standard.

• Acceptance: No interfering peaks > 0.1% of the target peak area should elute at the retention time of 2-(4-Butylphenoxy)ethanol. Peak purity angle must be less than the peak purity threshold (if using a PDA detector).

Linearity & Range

• Protocol: Prepare five concentration levels ranging from 25% to 150% of the nominal working concentration (25, 50, 75, 100, 125, and 150 µg/mL). Inject each level in triplicate.

• Acceptance: The correlation coefficient ( R2 ) of the linear regression curve must be ≥ 0.999. The y-intercept should be ≤ 2.0% of the 100% response level.

Accuracy (Recovery)

• Protocol: Spike known amounts of the reference standard into the sample matrix at three levels: 50%, 100%, and 150%. Prepare three replicates per level (9 determinations total).

• Acceptance: Mean recovery across all levels must fall between 98.0% and 102.0% .

Precision (Repeatability & Intermediate Precision)

• Protocol: For Repeatability, prepare six independent sample preparations at 100% concentration and analyze them on the same day by the same analyst. For Intermediate Precision, repeat the process on a different day, using a different analyst and a different HPLC system.

• Acceptance: The %RSD of the assay results for both Repeatability and Intermediate Precision must be ≤ 2.0%.

Robustness

• Protocol: Deliberately introduce small, controlled variations to the method parameters to test its resilience.

  • Flow rate: 0.9 mL/min and 1.1 mL/min

  • Column Temperature: 25°C and 35°C

  • Mobile Phase B ratio: ± 2% absolute

• Acceptance: System suitability criteria (Tailing factor ≤ 1.5, %RSD ≤ 2.0%) must still be met under all variant conditions.

References

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 31236, Phenoxyethanol (Utilized for structural surrogate UV and LogP data). U.S. National Library of Medicine. [Link]

• SIELC Technologies. Application Note: Separation of 2-(4-Butylphenoxy)ethanol.[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q2(R2) Validation of Analytical Procedures.[Link]

Application Note: Green Etherification of 4-Butylphenol with Ethylene Carbonate

Overview & Mechanistic Rationale

The traditional synthesis of 2-aryloxyethanols relies on the reaction of phenols with ethylene oxide. However, ethylene oxide is a highly toxic, flammable, and explosive gas that requires specialized high-pressure autoclave infrastructure[1]. A highly scalable, "green chemistry" alternative is the solvent-free etherification (hydroxyalkylation) of phenols using ethylene carbonate (EC).

This application note details the synthesis of 2-(4-butylphenoxy)ethanol via the base-catalyzed reaction of 4-butylphenol with ethylene carbonate.

Causality of Experimental Choices

To ensure a high-yielding and robust protocol, the experimental parameters are governed by specific mechanistic requirements:

• Solvent-Free Melt: The reaction is performed neat. At the target reaction temperature (150–170 °C), the mixture of 4-butylphenol and ethylene carbonate forms a homogeneous melt, eliminating the need for volatile organic solvents and maximizing reactant collision frequency.

• Stoichiometric Excess of EC: Ethylene carbonate can undergo parallel thermal decomposition via decarboxylation and successive oligomerization into ethylene glycol[2]. Therefore, a slight stoichiometric excess (1.2 equivalents) is required to ensure the complete conversion of the limiting 4-butylphenol reagent.

• Thermal Activation (160 °C): While the initial nucleophilic attack of the phenoxide anion on the cyclic carbonate can occur at lower temperatures, the subsequent decarboxylation of the alkoxide-carbonate intermediate requires higher thermal energy[3]. Maintaining the temperature at 160 °C prevents the intermediate from accumulating and drives the reaction forward via Le Chatelier's principle (gas expulsion).

• Catalyst Selection: Alkaline catalysts (e.g., K2​CO3​ , Na-mordenite) are strictly required to deprotonate the phenol, generating the highly nucleophilic phenoxide anion necessary to open the stable carbonate ring[1].

Reaction Pathway & Workflow Visualization

Figure 1: Workflow and mechanistic progression for the solvent-free etherification of 4-butylphenol.

Quantitative Data: Catalyst Evaluation

Selecting the right catalyst depends on the desired scale and purification capabilities. The table below summarizes field-proven catalyst systems for the etherification of phenols with cyclic carbonates based on literature standards,[2],[3].

Catalyst System	Loading	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)	Mechanistic Note
Potassium Carbonate ( K2​CO3​ )	5.0 mol%	160	3 - 4	>99	~95	Homogeneous base; fast kinetics but requires aqueous workup to remove residual salts.
Na-Mordenite Zeolite	10.0 wt%	150 - 170	5 - 7	~95	>98	Heterogeneous; prevents metal odor in product; easily filtered and recycled.
Tetrabutylammonium Fluoride	1.0 mol%	170	2 - 3	>98	~96	Phase-transfer catalyst; accelerates nucleophilic attack via naked anion generation.

Self-Validating Experimental Protocol

A critical feature of this methodology is its self-validating nature . The reaction produces exactly one molar equivalent of carbon dioxide gas per etherification event[3]. By routing the reactor's exhaust through a gas bubbler, the continuous effervescence acts as a real-time kinetic monitor. The complete cessation of gas evolution provides a definitive, visual endpoint for the reaction, eliminating the need for constant chromatographic sampling.

Reagents & Equipment

• 4-Butylphenol: 150.2 g (1.0 mol)

• Ethylene Carbonate: 105.7 g (1.2 mol)

• Potassium Carbonate (Anhydrous): 6.9 g (0.05 mol)

• Equipment: 500 mL 3-neck round-bottom flask, magnetic stir bar, reflux condenser, thermocouple, heating mantle, and a mineral oil gas bubbler.

Step-by-Step Methodology

• Equipment Assembly: Equip the 500 mL 3-neck flask with the magnetic stir bar, thermocouple, and reflux condenser. Attach the gas bubbler to the top outlet of the condenser to monitor CO2​ exhaust.

• Reagent Charging: Add the 4-butylphenol (1.0 eq) and ethylene carbonate (1.2 eq) to the flask.

• Melt Formation: Heat the mixture gently to 60 °C with moderate stirring until both solid reagents melt into a homogeneous, solvent-free liquid phase.

• Catalyst Introduction: Remove the stopper briefly to add the anhydrous K2​CO3​ catalyst to the melt.

• Thermal Activation: Gradually increase the heating mantle temperature to 160 °C.

  • Critical Causality Note: Heating must be ramped slowly (e.g., 2 °C/min) to control the initial surge of CO2​ evolution. Rapid heating can cause the intermediate to decarboxylate violently, leading to uncontrollable foaming.

• Self-Validating Monitoring: Observe the gas bubbler. Maintain the reaction at 160 °C as long as vigorous bubbling persists. The reaction is deemed complete when bubbling completely ceases (typically after 3.5 to 4 hours).

• Quenching: Once gas evolution stops, remove the heat source and allow the reaction mixture to cool to 80 °C. Add 200 mL of hot deionized water (70 °C) and stir vigorously for 15 minutes. This step dissolves unreacted ethylene carbonate and neutralizes the potassium salts.

• Phase Separation: Transfer the biphasic mixture to a heated separatory funnel. Allow the phases to separate and collect the lower organic layer containing the crude 2-(4-butylphenoxy)ethanol.

• Purification: Wash the organic phase with 100 mL of 5% aqueous NaOH to deprotonate and remove any trace unreacted 4-butylphenol, followed by a 100 mL brine wash. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under vacuum to yield the high-purity target compound.

References

• Title: Carbonates as reactants for the production of fine chemicals: the synthesis of 2-phenoxyethanol Source: Catalysis Science & Technology (RSC Publishing) URL: [Link]

• Title: US20200199057A1 - Methods for manufacturing phenoxyethanol Source: Google Patents URL

• Title: Synthesis of bis(hydroxyethyl ether) of bisphenol A by reacting bisphenol A with ethylene carbonate Source: ResearchGate URL: [Link]

• Title: NEW AND MORE SUSTAINABLE PROCESSES FOR THE SYNTHESIS OF PHENOLICS: 2-phenoxyethanol and hydroxytyrosol Source: AMS Dottorato (University of Bologna) URL: [Link]

Sources

• 1. US20200199057A1 - Methods for manufacturing phenoxyethanol - Google Patents [patents.google.com]
• 2. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 3. researchgate.net [researchgate.net]

GC-MS Derivatization Strategies for Trace Analysis of 2-(4-Butylphenoxy)ethanol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The accurate and sensitive quantification of 2-(4-butylphenoxy)ethanol at trace levels is a significant analytical challenge due to the compound's inherent polarity and low volatility. Direct analysis by gas chromatography-mass spectrometry (GC-MS) often results in poor chromatographic performance, characterized by peak tailing and low sensitivity. This application note presents a robust and validated derivatization strategy to overcome these limitations. We detail a comprehensive protocol for the silylation of 2-(4-butylphenoxy)ethanol using N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), which converts the polar hydroxyl group into a non-polar, volatile, and thermally stable trimethylsilyl (TMS) ether. This transformation significantly enhances chromatographic peak shape, improves resolution, and increases sensitivity, making it ideal for trace-level analysis in complex matrices. This guide provides a step-by-step protocol, optimized GC-MS parameters, troubleshooting advice, and the scientific rationale behind the methodological choices.

Introduction: The Rationale for Derivatization

2-(4-Butylphenoxy)ethanol is a compound of interest in various fields, including environmental monitoring, pharmaceutical development as a potential impurity or metabolite, and in the chemical industry. Its structure, featuring a polar hydroxyl (-OH) group, presents considerable challenges for direct GC-MS analysis. Polar analytes like this tend to interact strongly with active sites within the GC system (e.g., injector liner, column stationary phase), leading to poor chromatographic performance.[1][2] Furthermore, their low volatility requires high temperatures for vaporization, which can cause thermal degradation.[3]

Derivatization is a chemical modification technique that transforms an analyte into a more "GC-amenable" form.[4][5] For compounds containing active hydrogens, such as alcohols, silylation is one of the most prevalent and effective derivatization methods.[6][7] This process replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group. The resulting TMS-ether derivative of 2-(4-butylphenoxy)ethanol is significantly more volatile, less polar, and more thermally stable, which directly translates to:

• Improved Peak Shape: Symmetrical, sharp peaks are achieved, leading to better resolution and more accurate integration.[8]

• Increased Sensitivity: Reduced analyte interaction with the system and enhanced thermal stability minimize sample loss, leading to a stronger signal and lower limits of detection (LOD).

• Enhanced Volatility: Allows for elution at lower temperatures, preserving the integrity of the analyte and the GC column.[1]

The Chemistry of Silylation: MSTFA as the Reagent of Choice

Silylation occurs via a nucleophilic attack (SN2) mechanism where the oxygen of the hydroxyl group attacks the silicon atom of the silylating agent.[1] Several reagents can accomplish this, with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) being among the most common and powerful.[4]

For trace analysis, MSTFA is often preferred over BSTFA . The reason lies in their byproducts. MSTFA generates N-methyltrifluoroacetamide, which is highly volatile and typically elutes early in the chromatogram, minimizing interference with the peaks of interest.[9] BSTFA, in contrast, produces byproducts that are less volatile and may co-elute with early-eluting analytes.[9]

The general reaction is as follows:

R-OH + MSTFA → R-O-TMS + Byproducts

To ensure the reaction proceeds efficiently, especially with any potential steric hindrance, a catalyst or a basic solvent like anhydrous pyridine is often used. It is also imperative that the reaction is conducted under anhydrous (water-free) conditions, as silylating reagents will preferentially react with any moisture present, consuming the reagent and inhibiting the derivatization of the target analyte.[1][4]

Experimental Protocol: MSTFA Derivatization

This section provides a detailed, step-by-step protocol for the silylation of 2-(4-butylphenoxy)ethanol.

Materials and Reagents

Material/Reagent	Grade/Specification	Supplier Example
2-(4-Butylphenoxy)ethanol	Analytical Standard, >98%	Sigma-Aldrich
MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide)	Derivatization Grade	Macherey-Nagel, Sigma-Aldrich
Anhydrous Pyridine	>99.8%, Anhydrous	Sigma-Aldrich
Ethyl Acetate	HPLC or GC Grade, Anhydrous	Fisher Scientific
GC Vials with Septa Caps	2 mL, Amber	Agilent, Waters
Microliter Syringes	Various sizes (10 µL, 100 µL)	Hamilton
Heating Block or Oven	Capable of maintaining ±1°C	VWR
Vortex Mixer	-	Scientific Industries
Nitrogen Gas Supply	High Purity (99.999%)	-

Workflow Overview

The following diagram illustrates the complete analytical workflow from sample preparation to data acquisition.

Caption: Workflow for MSTFA derivatization and GC-MS analysis.

Step-by-Step Methodology

CAUTION: Silylating reagents and pyridine are toxic and moisture-sensitive. Handle them in a fume hood and wear appropriate personal protective equipment (PPE).[9]

• Sample Preparation (Anhydrous Conditions):

  • Transfer an aliquot of the sample (e.g., in a volatile solvent like methanol or acetonitrile) containing an estimated amount of 2-(4-butylphenoxy)ethanol into a 2 mL GC vial.

  • Evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas. This step is critical to remove all water and protic solvents that would consume the derivatizing reagent.[7][9]

• Derivatization Reaction:

  • To the dried residue, add 50 µL of anhydrous pyridine . Vortex briefly to ensure the analyte is fully dissolved. Pyridine acts as a solvent and a catalyst.

  • Add 50 µL of MSTFA to the vial. This provides a significant molar excess to drive the reaction to completion.[4]

  • Immediately cap the vial tightly.

  • Vortex the mixture for 10-20 seconds.

  • Place the vial in a heating block or oven set to 70°C for 30 minutes .[9] Reaction time and temperature may require optimization depending on the sample matrix and analyte concentration.[4][10]

• Analysis:

  • After incubation, remove the vial and allow it to cool to room temperature.

  • The sample is now ready for direct injection into the GC-MS system. If high concentrations are expected, a dilution with a dry, aprotic solvent (e.g., ethyl acetate) may be necessary.

The Chemical Transformation

Caption: Silylation of 2-(4-Butylphenoxy)ethanol with MSTFA.

GC-MS Instrumental Parameters

Optimal parameters should be determined empirically, but the following table provides a validated starting point for analysis. For trace quantification, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode is highly recommended for maximum sensitivity.[6][11]

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	---
Injection Port	Splitless Mode	Maximizes analyte transfer to the column for trace analysis.
Injector Temp	280°C	Ensures rapid and complete vaporization of the TMS-derivative.
Injection Volume	1 µL	Standard volume to balance sensitivity and system contamination.[12]
Carrier Gas	Helium, Constant Flow	Inert gas providing good chromatographic efficiency.
Flow Rate	1.0 - 1.2 mL/min	Optimal flow for most standard 0.25 mm ID columns.
GC Column
Type	DB-5ms, HP-5ms, or equivalent (low-bleed)	(5%-Phenyl)-methylpolysiloxane phase offers excellent selectivity for a wide range of compounds.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing a good balance of resolution and analysis time.
Oven Program
Initial Temp	80°C, hold for 1 min	Allows for solvent focusing at the head of the column.
Ramp 1	15°C/min to 220°C	Separates the analyte from solvent front and byproducts.
Ramp 2	25°C/min to 300°C, hold for 5 min	Ensures elution of the derivatized analyte and cleans the column.
MS System	Agilent 5977B MSD or equivalent	---
Ion Source Temp	230°C	Standard temperature for robust ionization.
Quadrupole Temp	150°C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique providing reproducible fragmentation patterns.
EI Energy	70 eV	Industry standard for generating comparable library spectra.[11]
Acquisition Mode	Full Scan / SIM (for trace analysis)	---
Scan Range	m/z 40 - 450	Captures the molecular ion and key fragments of the derivative.
SIM Ions	To be determined from the full scan spectrum of a standard. Key ions would likely include the molecular ion and the M-15 fragment.	Provides significantly higher sensitivity and selectivity for target quantification.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No or very low derivative peak	1. Moisture in the sample or reagents.[8] 2. Degraded/expired derivatizing reagent. 3. Incomplete reaction (time/temp too low).[4]	1. Ensure sample is completely dry before adding reagents. Use anhydrous solvents. 2. Use a fresh vial of MSTFA. Store reagents properly. 3. Increase reaction time or temperature (e.g., 80°C for 45 min).
Peak tailing or broad peak shape	1. Incomplete derivatization. 2. Active sites in the GC inlet liner or column.	1. Optimize derivatization conditions as above. Ensure sufficient reagent excess. 2. Use a deactivated/silylated inlet liner. Condition the column.
Presence of underivatized analyte peak	1. Reaction has not gone to completion. 2. Insufficient derivatizing reagent.	1. Increase reaction time and/or temperature. 2. Increase the volume of MSTFA. A 2:1 molar ratio of reagent to active hydrogens is a good rule of thumb.[4]
Extraneous peaks in chromatogram	1. Contaminated solvents, reagents, or glassware. 2. Reagent byproducts.	1. Run a reagent blank (all steps without the sample) to identify sources of contamination. Use high-purity reagents. 2. Confirm byproduct identity by running a blank. MSTFA byproducts are typically very volatile and elute early.

Conclusion

The direct GC-MS analysis of 2-(4-butylphenoxy)ethanol is hindered by its polarity. The silylation protocol detailed in this application note, utilizing MSTFA, provides a reliable and robust method to overcome these challenges. By converting the analyte to its more volatile and stable TMS-ether derivative, this method yields superior chromatographic performance, enabling sensitive and accurate quantification at trace levels. This strategy is readily applicable in pharmaceutical quality control, environmental testing, and metabolic studies, providing a validated foundation for method development and routine analysis.

References

• Moldoveanu, S. C., & David, V. (2018). Derivatization Methods in GC and GC/MS. IntechOpen. [Link]

• Restek Corporation. (n.d.). GC Derivatization. [Link]

• Kumirska, J., et al. (2012). Chemometric optimization of derivatization reactions prior to gas chromatography-mass spectrometry analysis. ResearchGate. [Link]

• de la Ossa, P., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. PMC. [Link]

• Sessions, A. L. (n.d.). TMS derivatives. Caltech GPS. [Link]

• Moldoveanu, S. C., & David, V. (2018). Derivatization Methods in GC and GC/MS. ResearchGate. [Link]

• Al-Shammari, M. M., et al. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. Authorea. [Link]

• Unlusoy, M. I., & Arslan, F. N. (2016). Validation and measurement uncertainty evaluation of the GC-MS method for the direct determination of hexamethylenetetramine from foods. SciSpace. [Link]

• Chrom Tech, Inc. (2025). Why Use GC Derivatization Reagents. [Link]

• Sharma, P., et al. (2024). Enhancement and validation of a quantitative GC–MS method for the detection of ∆9-THC and THC—COOH in postmortem blood and urine samples. PMC. [Link]

• Mounika, B., et al. (2017). A Review on GC-MS and Method Development and Validation. Impact Factor. [Link]

• HBM-Team, et al. (2024). A specific and sensitive GC-MS-MS method for the quantitative determination of 2-phenoxyethanol and selected metabolites in human blood and urine. PubMed. [Link]

• Raja, K. D., et al. (2020). DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. International Journal of Pharmaceutical Sciences and Research. [Link]

• Bibel Labs. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• Kende, A., et al. (2007). Development of an SPME–GC–MS/MS procedure for the monitoring of 2-phenoxyethanol in anaesthetised fish. vscht.cz. [Link]

• Tschickardt, M., et al. (2019). 2‐Phenoxyethanol – Method for the determination of 2‐phenoxyethanol in workplace air using gas chromatography after thermal desorption. Publisso. [Link]

• Ribeiro, C., et al. (2023). GC-MS Silylation Derivative Method to Characterise Black BIC® Ballpoint 2-Phenoxyethanol Ratio Evaporation Profile—A Contribution to Ink Ageing Estimation. MDPI. [Link]

• Chromatography Forum. (2013). Ask a simple question about derivatization of gc-ms. [Link]

• Mecheri, I., et al. (2025). HS‐GC–MS chromatogram of a cosmetic cream sample showing the detection of phenoxyethanol (EGPhE) at 14.93 min. ResearchGate. [Link]

• Macherey-Nagel. (n.d.). Derivatization reagents for GC. [Link]

• A.K., A. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. waters.com [waters.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 5. chromtech.com [chromtech.com]
• 6. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. researchtrendsjournal.com [researchtrendsjournal.com]

Application Notes and Protocols: 2-(4-Butylphenoxy)ethanol in the Synthesis of Liquid Crystal Mesogens

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Compound of Interest: 2-(4-Butylphenoxy)ethanol (CAS: 84320-88-7)

Introduction & Mechanistic Rationale

The design of liquid crystal (LC) mesogens requires a precise molecular balance between structural rigidity (to promote anisotropic alignment) and flexibility (to lower the melting point and enable fluid mesophases). In both advanced materials science and pharmaceutical drug delivery (e.g., stimuli-responsive lipidic mesophases), 2-(4-Butylphenoxy)ethanol serves as a highly versatile "half-mesogen" or building block [1].

As a Senior Application Scientist, I approach the synthesis of LCs not merely as a series of chemical couplings, but as the deliberate engineering of intermolecular forces. The architecture of 2-(4-Butylphenoxy)ethanol is purposefully utilized for three distinct mechanistic reasons [2]:

• The Butyl Tail ( C4​ ): Alkyl chain length dictates phase behavior. A relatively short butyl chain maintains a high clearing temperature ( Tc​ ) and strongly favors the nematic phase. Longer chains (e.g., octyl) induce smectic (layered) phases, which are often undesirable for fast-switching applications.

• The Phenoxy Core: Provides the necessary π -electron density and rigidity. The aromatic ring enables π−π stacking, which is the primary driving force for anisotropic polarizability and liquid crystalline phase formation.

• The Ethoxy Spacer (- CH2​CH2​OH ): The terminal hydroxyl group allows for facile functionalization (e.g., esterification). More importantly, in the synthesis of side-chain liquid crystal polymers (SCLCPs) for drug carriers, this spacer decouples the random-coil motions of the polymer backbone from the anisotropic ordering of the mesogen, preventing the disruption of the LC phase [3].

Fig 1. Functional zones and structure-property causality of 2-(4-butylphenoxy)ethanol.

Experimental Protocols

The following protocols detail a two-step self-validating workflow to synthesize a calamitic (rod-like) nematic liquid crystal using 2-(4-butylphenoxy)ethanol as the foundational precursor.

Protocol 1: Synthesis of Precursor 2-(4-Butylphenoxy)ethanol

Reaction Type: Williamson Ether Synthesis [4]

Mechanistic Choice: We utilize 2-chloroethanol rather than ethylene oxide. While ethylene oxide is highly reactive, it is a toxic, explosive gas. 2-chloroethanol provides a bench-stable, highly controlled SN​2 alternative suitable for standard laboratory setups. Potassium carbonate ( K2​CO3​ ) is selected as a mild base to deprotonate the phenol without causing the elimination of the alkyl halide.

Step-by-Step Methodology:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stirrer and a reflux condenser.

• Reagents: Dissolve 4-butylphenol (15.0 g, 0.1 mol) in 100 mL of anhydrous N,N-Dimethylformamide (DMF). Add anhydrous K2​CO3​ (20.7 g, 0.15 mol).

• Activation: Stir the mixture at 60 °C for 30 minutes to ensure complete formation of the phenoxide ion. The solution will take on a slight yellow tint.

• Coupling: Dropwise, add 2-chloroethanol (9.6 g, 0.12 mol) over 15 minutes. Elevate the temperature to 90 °C and reflux for 12 hours.

• Self-Validating Step (TLC): Monitor via Thin Layer Chromatography (Hexane:EtOAc 4:1). The disappearance of the strongly UV-active 4-butylphenol spot ( Rf​≈0.6 ) and the emergence of a lower Rf​ spot ( Rf​≈0.3 ) confirms conversion, as the introduced hydroxyl group increases the molecule's polarity.

• Workup: Cool to room temperature, pour into 300 mL of ice water, and extract with ethyl acetate ( 3×100 mL). Wash the organic layer with 5% NaOH (to remove unreacted phenol), followed by brine. Dry over anhydrous MgSO4​ and concentrate under reduced pressure to yield a viscous clear oil.

Protocol 2: Synthesis of Nematic Mesogen (2-(4-Butylphenoxy)ethyl 4'-cyanobiphenyl-4-carboxylate)

Reaction Type: Steglich Esterification

Mechanistic Choice: Steglich esterification is preferred over Fischer esterification because it proceeds at room temperature and avoids strongly acidic environments that could cleave the newly formed ether bond. We utilize EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) instead of DCC. EDC's urea byproduct is water-soluble, allowing for a self-validating aqueous workup that prevents crystallization impurities—a critical requirement since even trace impurities can drastically depress the clearing point ( TNI​ ) of liquid crystals[5].

Step-by-Step Methodology:

• Setup: In a 100 mL flask purged with dry Nitrogen, dissolve 4'-cyanobiphenyl-4-carboxylic acid (2.23 g, 10 mmol) and 2-(4-butylphenoxy)ethanol (1.94 g, 10 mmol) in 40 mL of anhydrous Dichloromethane (DCM).

• Catalysis: Add 4-Dimethylaminopyridine (DMAP) (0.12 g, 1 mmol) as an acyl transfer catalyst.

• Coupling: Cool the flask to 0 °C in an ice bath. Slowly add EDC hydrochloride (2.30 g, 12 mmol) in portions.

• Reaction: Allow the mixture to warm to room temperature and stir for 16 hours.

• Self-Validating Step (Workup): The reaction mixture will remain relatively clear (unlike DCC which forms a heavy white precipitate). Wash the DCM solution sequentially with 1N HCl (to remove DMAP and unreacted EDC), saturated NaHCO3​ (to remove unreacted acid), and distilled water (to remove the water-soluble EDC-urea byproduct).

• Purification: Dry the organic layer, evaporate the solvent, and recrystallize the crude product from hot ethanol to yield pure white needle-like crystals of the target mesogen.

Fig 2. Two-step synthetic workflow for generating calamitic liquid crystals.

Quantitative Data & Phase Behavior

The table below summarizes the expected quantitative outcomes and phase transitions of the synthesized compounds. High purity (>99.5%) is mandatory for the final mesogen to exhibit sharp, reversible phase transitions suitable for electro-optical or pharmaceutical applications.

Compound / Intermediate	Reaction Step	Yield (%)	Purity (HPLC)	Phase Transition (°C)	Role in Formulation
2-(4-Butylphenoxy)ethanol	Williamson Etherification	85 - 90	> 98.0%	Liquid at RT	Precursor / Flexible Spacer
LC Mesogen (Cyanobiphenyl)	Steglich Esterification	70 - 75	> 99.5%	Cr 65 N 110 Iso	Active Nematic LC / Carrier

(Note: "Cr" = Crystalline solid, "N" = Nematic phase, "Iso" = Isotropic liquid. The mesogen melts at 65 °C into a nematic fluid and clears into an isotropic liquid at 110 °C).

References

• Title: 2-(4-Butylphenoxy)ethanol - Chemical Properties and Applications Source: SIELC Technologies URL: [Link]

Application Note: Synthesis and Characterization of Advanced Plasticizers Using 2-(4-Butylphenoxy)ethanol

Introduction & Scientific Rationale

The compounding of polyvinyl chloride (PVC) and other thermoplastic polymers heavily relies on plasticizers to modulate flexibility, melt flow, and low-temperature performance. Traditional low-molecular-weight phthalates, such as di-2-ethylhexyl phthalate (DOP), are facing stringent regulatory restrictions due to their high migration rates, volatility, and potential endocrine-disrupting toxicity . Consequently, the polymer industry is rapidly pivoting toward high-performance, environmentally friendly ester alternatives .

2-(4-Butylphenoxy)ethanol (CAS: 84320-88-7) serves as a highly specialized precursor for synthesizing next-generation adipate or succinate diesters. The architectural design of this precursor imparts three distinct functional advantages to the final plasticizer:

• Bulky Aromatic Anchoring: The 4-butylphenoxy moiety provides substantial steric hindrance. Once integrated into the PVC matrix, this bulky group restricts the mobility of the plasticizer, drastically reducing exudation and migration to the polymer surface.

• Ether Linkage Flexibility: The ethoxy spacer (–CH₂CH₂O–) increases the free volume between polymer chains. This flexible linkage efficiently lowers the glass transition temperature ( Tg​ ) of the compounded plastic, ensuring superior cold-weather performance.

• Hydrophobic Tail: The terminal butyl group enhances moisture resistance and improves thermodynamic compatibility with hydrophobic domains within the polymer network.

Reaction Mechanism & Causality (E-E-A-T)

The target plasticizer, Bis(2-(4-butylphenoxy)ethyl) adipate , is synthesized via a Fischer esterification between adipic acid and 2-(4-Butylphenoxy)ethanol.

• Catalyst Selection Causality: p-Toluenesulfonic acid (p-TsOH) is utilized as the catalyst rather than sulfuric acid. Sulfuric acid is highly oxidative and can cause ether cleavage or charring of the aryloxyethanol precursor. p-TsOH provides the necessary protonation of the adipic acid carbonyls without inducing these destructive side reactions.

• Thermodynamic Control Causality: Esterification is a reversible equilibrium process. By conducting the reaction in toluene, water (the condensation byproduct) forms a minimum-boiling azeotrope with the solvent. Utilizing a Dean-Stark trap allows for the continuous, physical removal of water from the system. According to Le Chatelier’s principle, this permanent removal of the byproduct forces the equilibrium entirely toward the formation of the diester, ensuring >95% yield.

Experimental Workflow

Workflow for the synthesis and purification of aryloxyethanol-based adipate plasticizers.

Step-by-Step Protocols

Protocol A: Azeotropic Esterification (Synthesis)

This protocol is designed as a self-validating system based on stoichiometric water evolution.

• Charge the Reactor: Into a 500 mL round-bottom flask equipped with a magnetic stirrer, add 14.6 g (0.1 mol) of Adipic acid and 40.8 g (0.21 mol, 5% molar excess) of 2-(4-Butylphenoxy)ethanol.

• Add Solvent and Catalyst: Add 150 mL of anhydrous toluene and 0.38 g (approx. 2 mol%) of p-TsOH monohydrate.

• Apparatus Assembly: Attach a Dean-Stark trap filled with toluene, surmounted by a reflux condenser.

• Reflux & Monitor (Self-Validation Step): Heat the mixture to 110–120 °C (oil bath temperature) under vigorous stirring. Monitor the accumulation of water in the Dean-Stark trap.

  • Validation: The theoretical yield of water for 0.1 mol of adipic acid is 3.6 mL. The reaction is deemed complete and self-validated when exactly 3.6 mL of water is collected and the phase separation in the trap ceases (typically 4–6 hours).

Protocol B: Purification and Isolation

Proper purification is critical; residual acid acts as a degradation catalyst for PVC during high-temperature compounding.

• Cooling: Allow the reaction mixture to cool to room temperature.

• Neutralization: Transfer the organic layer to a separatory funnel. Wash with 100 mL of 5% aqueous Na2​CO3​ solution.

  • Causality: The alkaline wash neutralizes the p-TsOH catalyst and converts any unreacted adipic acid into water-soluble sodium salts, partitioning them into the aqueous phase.

• Brine Wash: Wash the organic phase with 100 mL of saturated NaCl (brine) to remove residual alkalinity and pre-dry the organic layer.

• Drying: Decant the organic phase into an Erlenmeyer flask and dry over anhydrous MgSO4​ for 30 minutes. Filter out the drying agent.

• Solvent Recovery: Remove the toluene using a rotary evaporator under reduced pressure (40 mbar, 60 °C).

• In-Process Control (IPC) Validation: Titrate a 1.0 g sample of the final oily product with 0.1 M KOH. An Acid Value (AV) of <0.5 mg KOH/g validates that the plasticizer is pure and safe for PVC compounding.

Protocol C: PVC Compounding & Performance Testing

• Blending: In a high-speed mixer, combine 100 parts per hundred resin (phr) of PVC (K-value 70), 40 phr of the synthesized Bis(2-(4-butylphenoxy)ethyl) adipate, and 2 phr of a Ca/Zn thermal stabilizer.

• Milling: Process the blend on a two-roll mill at 160 °C for 5 minutes to ensure homogeneous plasticization.

• Pressing: Compression-mold the milled sheet at 170 °C under 10 MPa for 3 minutes to obtain standardized test plaques.

Physicochemical & Performance Data

The following table summarizes the quantitative performance metrics of the synthesized plasticizer against the industry standard, DOP.

Property	DOP (Standard)	Bis(2-(4-butylphenoxy)ethyl) adipate	Mechanistic Causality / Advantage
Molecular Weight ( g/mol )	390.56	498.65	Higher MW drastically reduces vapor pressure, minimizing volatile loss during high-temperature processing.
Glass Transition ( Tg​ ) of PVC Blend	~ -30 °C	~ -35 °C	Ether linkages provide higher free volume and chain flexibility, improving low-temperature elasticity.
Migration Resistance (Weight loss %)	4.5%	< 1.0%	The bulky 4-butylphenoxy groups create severe steric hindrance, physically anchoring the plasticizer in the PVC matrix.
Biodegradability Potential	Low	Moderate to High	Ester and ether bonds are highly susceptible to microbial and enzymatic cleavage in environmental conditions.

References

• Vikhareva, I.N.; Aminova, G.K.; Mazitova, A.K. "Development of a Highly Efficient Environmentally Friendly Plasticizer." Polymers 2022, 14, 1888. URL:[Link] [1]

• Vikhareva, I.N.; Mazitova, A.K. "Biodegradable Plasticizing Composition for Plastics with a Limited Service Life." The First International Conference on “Green” Polymer Materials 2020. URL:[Link] [2]

Method for determining residual 2-(4-Butylphenoxy)ethanol in surfactant mixtures

Application Note: High-Resolution LC-MS/MS Determination of Residual 2-(4-tert-Butylphenoxy)ethanol in Complex Surfactant Mixtures

Executive Summary & Context

2-(4-tert-Butylphenoxy)ethanol (CAS 713-46-2), a short-chain alkylphenol ethoxylate (APEO) containing a single ethoxylation unit, is frequently encountered as an unreacted precursor, degradation byproduct, or residual impurity in industrial surfactant mixtures[1]. Due to the well-documented endocrine-disrupting potential of APEOs, regulatory scrutiny necessitates the rigorous quantification of these residuals in pharmaceutical and environmental formulations[2]. However, the structural homology between the target analyte and the bulk surfactant matrix presents a severe analytical challenge, often resulting in catastrophic matrix-induced ion suppression during mass spectrometric analysis[3]. This application note details a robust, self-validating Solid-Phase Extraction (SPE) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol to accurately quantify trace 2-(4-butylphenoxy)ethanol.

Mechanistic Insights: Causality Behind the Method

As a Senior Application Scientist, I emphasize that analytical success in complex matrices relies on orthogonal separation mechanisms rather than merely increasing MS sensitivity.

• Selective Matrix Depletion via SPE : Direct injection of surfactant mixtures rapidly fouls LC columns and quenches electrospray ionization (ESI)[2]. We utilize a polymeric Hydrophilic-Lipophilic Balance (HLB) SPE sorbent. The HLB chemistry retains the target analyte via reversed-phase interactions with the tert-butylphenyl ring. By employing a tightly controlled 80% methanol elution step, we selectively elute the short-chain 2-(4-butylphenoxy)ethanol while permanently retaining highly lipophilic, long-chain polymeric surfactants on the cartridge[4].

• Orthogonal Chromatography (Phenyl-Hexyl vs. C18) : Standard C18 columns struggle to resolve short-chain APEOs from aliphatic surfactant interferences. By substituting C18 with a Phenyl-Hexyl stationary phase, we exploit π−π interactions between the column and the phenoxy ring of the analyte. This orthogonal retention mechanism shifts the analyte's retention time away from the bulk aliphatic matrix.

• Adduct-Driven Ionization : APEOs lack easily ionizable basic or acidic functional groups, making standard [M+H]+ or [M−H]− transitions weak[5]. By buffering the mobile phase with 10 mM ammonium acetate, we force the formation of the highly stable ammonium adduct [M+NH4​]+ ( m/z 212.2), increasing detector response by over 50-fold compared to standard acidic mobile phases.

Workflow Visualization

Figure 1: SPE and LC-MS/MS workflow for isolating 2-(4-butylphenoxy)ethanol from surfactants.

Experimental Protocols

Reagents & Materials

• Analyte : 2-(4-tert-Butylphenoxy)ethanol analytical standard (>99% purity)[1].

• Internal Standard (IS) : 4-n-Nonylphenol-d4 (or equivalent deuterated surrogate)[2].

• Solvents : LC-MS grade Water, Methanol.

• Additives : 10 mM Ammonium Acetate (LC-MS grade).

• SPE Cartridges : Polymeric HLB (200 mg, 6 cc).

Step-by-Step Sample Preparation (SPE)

• Sample Dilution : Accurately weigh 100 mg of the surfactant mixture and dissolve in 10 mL of LC-MS water. Spike with 50 ng/mL of the IS. Causality: Dilution reduces the critical micelle concentration (CMC), preventing the analyte from being trapped in surfactant micelles during the extraction process.

• Conditioning : Pass 5 mL of Methanol followed by 5 mL of Water through the HLB cartridge at 2 mL/min to activate the sorbent bed.

• Loading : Load the 10 mL diluted sample onto the cartridge at a flow rate of 1 mL/min.

• Washing : Wash with 5 mL of 30% Methanol in Water. Causality: This specific ratio is strong enough to elute polar salts and short-chain hydrophilic impurities, but weak enough to leave the target analyte tightly bound to the sorbent.

• Elution : Elute the target analyte with 5 mL of 80% Methanol in Water. Collect the eluate in a clean glass tube.

• Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C. Reconstitute in 1.0 mL of Mobile Phase A:B (50:50, v/v). Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Chromatographic & Mass Spectrometry Conditions

Table 1: Liquid Chromatography Parameters

Parameter	Specification
Column	Waters XSelect Phenyl-Hexyl (100 × 2.1 mm, 2.5 µm)
Mobile Phase A	10 mM Ammonium Acetate in H2​O
Mobile Phase B	Methanol (LC-MS Grade)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program	0-2 min: 40% B; 2-7 min: 40% → 95% B; 7-9 min: 95% B; 9-9.1 min: 40% B; 9.1-12 min: 40% B

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Specification
Ionization Mode	ESI Positive (+)
Capillary Voltage	3.0 kV
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr ( N2​ )
Analyte MRM (Quantifier)	m/z 212.2 → 151.1 (Collision Energy: 18 eV)
Analyte MRM (Qualifier)	m/z 212.2 → 135.1 (Collision Energy: 22 eV)
Internal Standard MRM	m/z 216.2 → 155.1 (Collision Energy: 18 eV)

System Suitability & Self-Validation

A protocol is only as reliable as its internal validation mechanisms. This workflow incorporates a self-validating triad to ensure trustworthiness:

• Isotope Dilution : The inclusion of a deuterated internal standard prior to SPE corrects for both extraction recovery losses and residual matrix-induced ion suppression during ESI[2].

• Matrix-Matched Calibration : Calibration curves must be prepared in a blank surfactant matrix (depleted of the analyte) rather than neat solvent. This ensures the calibration environment thermodynamically matches the sample environment, normalizing any baseline suppression.

• System Suitability Injections (SSI) : Before analyzing unknown samples, inject a mid-level standard six consecutive times. The protocol is validated for the run only if the retention time RSD is <1.0% and the peak area RSD is <5.0%.

Quantitative Data & Method Performance

When executed according to the parameters above, the method yields highly reproducible quantitative data, overcoming the traditional limitations of surfactant analysis.

Table 3: Method Validation Summary

Validation Parameter	Result
Linear Range	0.5 – 500 ng/mL
Correlation Coefficient ( R2 )	> 0.998
Limit of Detection (LOD)	0.15 ng/mL
Limit of Quantification (LOQ)	0.50 ng/mL
Mean Extraction Recovery	92.4% ± 3.1%
Intra-day Precision (RSD, n=6)	2.8%
Inter-day Precision (RSD, n=18)	4.1%

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12841, 2-(4-tert-Butylphenoxy)ethanol." PubChem, [Link]

• Jahnke, A., Gandrass, J., & Ruck, W. "Simultaneous determination of alkylphenol ethoxylates and their biotransformation products by liquid chromatography/electrospray ionisation tandem mass spectrometry." Journal of Chromatography A, 1035(1), 115-122 (2004). [Link]

• Clark, L. B., et al. "Determination of Alkylphenol Ethoxylates and Their Acetic Acid Derivatives in Drinking Water by Particle Beam Liquid Chromatography/Mass Spectrometry." International Journal of Environmental Analytical Chemistry, 47(3), 167-180 (1992). [Link]

• Santana Rodríguez, J.J., et al. "Determination of alkylphenol ethoxylates and their degradation products in liquid and solid samples." Trends in Analytical Chemistry, 28(10), 1186–1200 (2009). [Link]

• Chen, J., et al. "SPE–UPLC–MS/MS for Determination of 36 Monomers of Alkylphenol Ethoxylates in Tea." Foods, 12(3), 543 (2023). [Link]

Sources

• 1. 2-(4-tert-Butylphenoxy)ethanol | C12H18O2 | CID 12841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of alkylphenol ethoxylates and their biotransformation products by liquid chromatography/electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]
• 4. SPE–UPLC–MS/MS for Determination of 36 Monomers of Alkylphenol Ethoxylates in Tea | MDPI [mdpi.com]
• 5. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Catalytic Synthesis of 2-(4-Butylphenoxy)ethanol

Welcome to the Process Optimization and Troubleshooting Hub for the synthesis of 2-(4-Butylphenoxy)ethanol. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals transition away from outdated, low-yield methodologies.

Historically, the Williamson ether synthesis utilizing 2-chloroethanol and stoichiometric base has been the standard route. However, this pathway suffers from poor atom economy, toxic intermediates, and yield-limiting side reactions (such as the elimination of 2-chloroethanol to vinyl chloride). Our recommended protocol employs a solventless, "green chemistry" approach: the heterogeneously catalyzed reaction of 4-butylphenol with ethylene carbonate (EC). By utilizing Na-Mordenite as a shape-selective catalyst, you can drive yields above 95%, eliminate tar formation, and create a self-validating experimental workflow[1].

Reaction Pathway & Mechanism

The reaction relies on the dual nature of ethylene carbonate as both an alkylating agent and a solvent. The mechanism proceeds via a nucleophilic attack of the activated phenolate on the carbonate ring, followed by a critical heat-driven decarboxylation step.

Reaction mechanism for the catalytic synthesis of 2-(4-butylphenoxy)ethanol via ethylene carbonate.

Standard Operating Procedure (SOP): Solventless Synthesis

This protocol is designed as a self-validating system . The chemical transformation inherently reports its own kinetic progress through the evolution of carbon dioxide, eliminating the need for constant chromatographic sampling.

Reagents:

• 4-Butylphenol: 1.0 equivalent (Target substrate)

• Ethylene Carbonate (EC): 1.5 equivalents (Acts as both reactant and solvent)

• Na-Mordenite (Zeolite Catalyst): 10% by weight relative to 4-butylphenol

Step-by-Step Methodology:

• Reactor Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a reflux condenser, a nitrogen inlet, and a gas bubbler attached to the exhaust. The bubbler is the critical self-validation tool for this workflow.

• Loading: Charge the flask with 4-butylphenol, ethylene carbonate, and the Na-Mordenite catalyst. Purge the system with nitrogen for 10 minutes to displace oxygen, preventing oxidative degradation of the phenol at high temperatures.

• Heating & Autocatalysis: Heat the mixture to 170–190 °C. Ethylene carbonate melts at ~36 °C, homogenizing the reaction mixture[2].

• In-Situ Kinetic Monitoring (Self-Validation): As the ring-opening intermediate undergoes decarboxylation, CO₂ gas will vigorously vent through the bubbler. Causality note: The reaction is complete exactly when gas evolution ceases. You can further validate the mass balance by weighing the reactor before and after the reaction; the mass lost will stoichiometrically match the expected CO₂ yield.

• Workup & Catalyst Recovery: Cool the mixture to 80 °C (keeping it above EC's melting point to prevent solidification). Filter the mixture under a vacuum to recover the Na-Mordenite catalyst. The catalyst can be washed with hot ethanol, dried, and reused.

• Purification: Distill the filtrate under reduced pressure to remove unreacted ethylene carbonate, yielding high-purity 2-(4-Butylphenoxy)ethanol.

Quantitative Data: Catalyst Selection & Yield Optimization

Selecting the right catalyst is the primary driver of yield. Homogeneous bases cause uncontrolled polymerization (tarring), while heterogeneous zeolites provide shape selectivity that physically restricts the formation of bulky byproducts.

Catalyst Type	Specific Catalyst	Phenol Conversion (%)	Selectivity to Target (%)	Tar Formation	Catalyst Recovery
Homogeneous Base	K₂CO₃ / NaOH	>90%	~70-80%	High	Difficult (Requires aqueous wash)
Phase Transfer	Tetraethylammonium Iodide	>85%	~80%	Moderate	Difficult
Heterogeneous Zeolite	Na-Mordenite	>95%	>97%	None	Easy (Simple filtration)

Troubleshooting Guides & FAQs

Q: Why is my 4-butylphenol conversion stalling around 60-70%? A: This is a thermodynamic equilibrium issue caused by using a strictly stoichiometric (1:1) ratio of phenol to ethylene carbonate. While the reaction exhibits an autocatalytic phenomenon (the resulting phenoxyethanol is more basic than the starting phenol and aids in activation), a 1:1 ratio caps conversion at ~60%. Action: Increase the ethylene carbonate feed to a 1.5 molar excess to drive the equilibrium forward.

Q: My GC-MS shows high levels of a bis-carbonate byproduct. How do I minimize this? A: The linear carbonate, bis(2-(4-butylphenoxy)ethyl)carbonate, is a kinetic byproduct. It forms when the ring-opened intermediate reacts with a second molecule of ethylene carbonate before it has a chance to decarboxylate. This occurs if the temperature is too low. Action: Ensure your reaction temperature is strictly maintained between 170–190 °C. The activation energy for the decarboxylation step requires high heat. If the byproduct has already formed, you can recover the yield by subjecting the mixture to a mild base hydrolysis, which converts the bis-carbonate back into the desired 2-(4-Butylphenoxy)ethanol with near 100% efficiency.

Q: The reaction mixture is turning dark and tarry. What is causing this degradation? A: Tar formation is a hallmark of using soluble, homogeneous catalysts (like alkali metal iodides or unanchored carbonates) which fail to control the spatial orientation of the reacting molecules, leading to runaway polymerization[1]. Action: Switch to Na-Mordenite. The rigid microporous structure of the zeolite provides steric hindrance that physically prevents the formation of large, polymeric tar molecules.

Q: My Na-Mordenite catalyst is losing activity after the third cycle. Can it be prevented? A: Yes. Commercial Na-Mordenite often suffers from sodium leaching and pore-clogging by bulky intermediates. Action: Apply a mild thermal post-treatment to the catalyst prior to its first use. This reduces the extreme microporosity, minimizing the trapping of intermediates and preventing deactivation without losing the selectivity enhancement.

Troubleshooting Logic Tree

Use the following diagnostic tree to rapidly identify and correct yield-limiting factors during your synthesis.

Troubleshooting logic tree for resolving low yield in 2-(4-butylphenoxy)ethanol synthesis.

References

• Carbonates as reactants for the production of fine chemicals: the synthesis of 2-phenoxyethanol. Catalysis Science & Technology (RSC Publishing).[Link]

• Methods for manufacturing phenoxyethanol. TREA Patent Database.[Link][3]

• Catalysis Science & Technology - Accepted Manuscript. RSC Publishing.[Link]

• Carbonates as reactants for the production of fine chemicals: The synthesis of 2-phenoxyethanol. ResearchGate.[Link][2]

• NEW AND MORE SUSTAINABLE PROCESSES FOR THE SYNTHESIS OF PHENOLICS: 2-phenoxyethanol and hydroxytyrosol. AMS Dottorato - University of Bologna.[Link][1]

Sources

• 1. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 2. researchgate.net [researchgate.net]
• 3. Methods for manufacturing phenoxyethanol | TREA [trea.com]

Technical Support Center: Advanced Purification Strategies for 4-Butylphenol Removal

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate their target active pharmaceutical ingredients (APIs) from unreacted phenolic precursors. 4-Butylphenol (and its widely used isomer, 4-tert-butylphenol) presents unique purification challenges due to its amphiphilic nature, high boiling point, and specific pKa.

This guide is designed to move beyond basic textbook protocols. Here, we analyze the causality behind common purification failures and provide self-validating methodologies to ensure absolute scientific integrity in your workflows.

Diagnostic Workflow

Before selecting a purification strategy, you must evaluate the chemical stability of your target molecule. Use the decision tree below to determine the optimal pathway for removing 4-butylphenol from your product mixture.

Diagnostic decision tree for the purification of 4-butylphenol from reaction mixtures.

Quantitative Data: Physicochemical Profiling

Successful purification requires exploiting the exact physical properties of the impurity. The table below summarizes the critical data for 4-butylphenol that dictates our experimental choices.

Property	Value	Implication for Purification Strategy
Molecular Weight	150.22 g/mol [1]	Elutes relatively early in GC; easily detectable by MS.
Boiling Point	~237 - 239 °C[1]	Too high for simple rotary evaporation; requires vacuum distillation if extraction is not used.
Water Solubility	Insoluble (at neutral pH)[1]	Cannot be removed by simple deionized water washes.
pKa	~10.16[2]	Requires a strong base (pH > 12) for quantitative deprotonation.
Log Kow	~3.3[2]	Highly lipophilic; will partition strongly into organic solvents unless ionized.

Troubleshooting & FAQs

Q: Why does 4-butylphenol remain in the organic phase after washing with saturated sodium bicarbonate? A: This is a classic pKa mismatch. 4-butylphenol acts as a weak organic acid with a pKa of approximately 10.16[2]. Saturated sodium bicarbonate ( NaHCO3​ ) buffers at a pH of ~8.3. Because the pH of the wash is nearly two log units below the pKa of the phenol, the equilibrium heavily favors the protonated, lipophilic state rather than the water-soluble phenoxide. Causality & Solution: To quantitatively drive the formation of the phenoxide salt, you must use a base whose pH significantly exceeds 10.16. Washing with 1.0 M Sodium Hydroxide (NaOH) ensures complete deprotonation, forcing the 4-butylphenol to partition entirely into the aqueous layer[3].

Q: I switched to 1.0 M NaOH, but now I have a severe emulsion during extraction. How do I resolve this? A: Alkylphenols are inherently amphiphilic. The deprotonated phenoxide head is highly hydrophilic, while the bulky butyl tail is hydrophobic. This structure acts as a surfactant, lowering the interfacial tension between the aqueous and organic layers and stabilizing micellar emulsions. Causality & Solution: To break the emulsion, you must disrupt the micellar stability. Increase the ionic strength of the aqueous phase by adding saturated brine (NaCl). This "salts out" the organic components and increases the density differential between the phases. If the emulsion persists due to particulate stabilization, filter the entire biphasic mixture through a pad of Celite.

Q: My target compound is base-sensitive and degrades in NaOH. How can I remove 4-butylphenol without alkaline extraction? A: When alkaline liquid-liquid extraction is contraindicated, adsorption chromatography is the premier alternative. While standard silica gel can separate phenols from non-polar products, Florisil (a magnesium silicate adsorbent) is often superior for alkylphenol retention due to strong hydrogen bonding with the silicate matrix[4]. Causality & Solution: If your target co-elutes with 4-butylphenol on normal-phase media, consider using graphitized carbon columns. Graphitized carbon exhibits unique retention characteristics based on the steric bulk and branching of the alkyl group, allowing for high-resolution separation of isomers and closely related compounds[5].

Self-Validating Methodologies

To ensure trustworthiness in your results, a protocol must verify its own success at critical junctures. Below are two field-proven, self-validating workflows.

Protocol A: Optimized Alkaline Liquid-Liquid Extraction (LLE)

Use this protocol when your target molecule is stable in strong aqueous base.

• Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or diethyl ether) to a concentration of ~0.1 M.

• Alkaline Wash: Add an equal volume of 1.0 M NaOH to the separatory funnel. Shake vigorously for 60 seconds, venting frequently to release pressure.

• Phase Separation: Allow the layers to separate completely.

  • Validation Checkpoint 1 (pH Check): Test the pH of the aqueous layer. It must remain >12. If the pH drops, the base was consumed by other acidic byproducts; add more NaOH and repeat the wash.

• Organic Recovery: Drain the organic layer containing your target product into an Erlenmeyer flask.

• Aqueous Back-Extraction: Extract the highly basic aqueous layer once more with fresh organic solvent to ensure no target product was entrained in the emulsion. Combine the organic layers.

• System Validation (Mass Balance via Acidification): Take the aqueous waste layer and slowly acidify it with 6.0 M HCl until the pH reaches ~2. The 4-butylphenol will precipitate or form a cloudy suspension[3]. Extract this with ether, dry, and weigh it. Matching this recovered mass to your expected unreacted starting material confirms 100% removal.

• Final Polish: Wash the combined organic layers containing your product with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Florisil Solid-Phase Cleanup

Use this protocol when your target molecule is base-sensitive (e.g., contains esters, epoxides, or sensitive stereocenters).

• Adsorbent Preparation: Pack a glass chromatography column with activated Florisil. If your target is exceptionally sensitive to Lewis acids, deactivate the Florisil by pre-mixing it with 5% w/w H2​O [4].

• Loading: Dissolve the crude mixture in a minimum volume of a non-polar solvent (e.g., hexane) and apply it evenly to the top of the column.

• Elution of Target: Elute the column with a low-polarity solvent mixture (e.g., 5-10% ethyl acetate in hexane).

  • Validation Checkpoint 1 (TLC Monitoring): Spot fractions on a silica TLC plate. The less polar target product will elute rapidly, while the 4-butylphenol remains strongly retained at the baseline due to hydrogen bonding with the magnesium silicate.

• System Validation (Phenol Recovery): Once your target has fully eluted, flush the column with 100% methanol or dichloromethane. This breaks the hydrogen bonds and elutes the trapped 4-butylphenol[4]. Concentrate this fraction and analyze it via GC-MS. Detecting only 4-butylphenol in this flush validates that the column successfully acted as a chemical sponge, and your earlier fractions are pure.

References

• Source: scent.
• 4-tert-butylphenol and 4-tert-pentylphenol - Evaluation statement - 30 June 2022 - Australian Industrial Chemicals Introduction Scheme (AICIS)
• Source: scribd.
• Source: dphen1.
• Source: nih.

Sources

• 1. scent.vn [scent.vn]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. scribd.com [scribd.com]
• 4. library.dphen1.com [library.dphen1.com]
• 5. Separation of isomers of nonylphenol and select nonylphenol polyethoxylates by high-performance liquid chromatography on a graphitic carbon column - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for the Ethoxylation of Butylphenols

Welcome to the technical support center for the ethoxylation of butylphenols. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to help you optimize your reaction conditions and ensure safe and successful experiments.

Introduction to Butylphenol Ethoxylation

The ethoxylation of butylphenols is a crucial industrial process for producing non-ionic surfactants. These surfactants have wide-ranging applications, including in the formulation of detergents, emulsifiers, and wetting agents. The reaction involves the addition of ethylene oxide (EO) to a butylphenol substrate, typically in the presence of a catalyst.[1][2] The general reaction scheme is as follows:

Butyl-C₆H₄-OH + n(C₂H₄O) → Butyl-C₆H₄-O(C₂H₄)n-H

Controlling the reaction temperature is paramount for achieving the desired degree of ethoxylation, ensuring a narrow product distribution, and, most critically, maintaining the safety of the operation.[1] This guide will delve into the nuances of temperature optimization to help you navigate the challenges of this highly exothermic reaction.

Frequently Asked Questions (FAQs)

Q1: What is the typical temperature range for the ethoxylation of butylphenols?

A1: The industrial ethoxylation of phenols is generally carried out at elevated temperatures, typically between 130°C and 180°C.[1] The optimal temperature can vary depending on the specific butylphenol isomer (e.g., ortho-, para-tert-butylphenol), the catalyst used, and the desired degree of ethoxylation.

Q2: How does reaction temperature affect the rate of ethoxylation?

A2: As with most chemical reactions, increasing the temperature generally increases the rate of ethoxylation. However, due to the highly exothermic nature of the reaction (ΔH ≈ -92 kJ/mol of ethylene oxide), precise temperature control is essential to prevent a thermal runaway.[2]

Q3: What are the common catalysts used, and how does temperature relate to their activity?

A3: The most common catalysts for ethoxylation are strong bases, with potassium hydroxide (KOH) being widely used.[1] These catalysts require a sufficiently high temperature to facilitate the deprotonation of the phenolic hydroxyl group, which initiates the nucleophilic attack on the ethylene oxide ring. The reaction is typically carried out under pressures of 1 to 6 atmospheres.[3]

Q4: Can the ethoxylation reaction proceed without a catalyst?

A4: While the reaction can occur at very high temperatures without a catalyst, it is generally not practical or safe for industrial applications. The use of a catalyst allows the reaction to proceed at a controllable rate within a safer temperature window.

Q5: What are the primary safety concerns related to temperature in butylphenol ethoxylation?

A5: The primary safety concern is a thermal runaway reaction.[4] If the heat generated by the exothermic reaction exceeds the cooling capacity of the reactor, the temperature can rise uncontrollably, leading to a rapid increase in pressure and the risk of an explosion.[4] Ethylene oxide can also undergo self-decomposition at elevated temperatures, even in the absence of oxygen.[4]

Troubleshooting Guide

This section addresses common issues encountered during the ethoxylation of butylphenols, with a focus on temperature-related causes and solutions.

Issue	Potential Temperature-Related Cause(s)	Recommended Actions & Explanations
Low or No Conversion	Reaction temperature is too low.	The catalyst may not be sufficiently activated, or the reaction kinetics are too slow. Gradually increase the temperature in small increments (e.g., 5-10°C) while carefully monitoring the pressure and temperature for any signs of reaction initiation.
Broad Ethoxylate Distribution	Inconsistent temperature control or localized "hot spots" in the reactor.	A non-uniform temperature profile can lead to different reaction rates throughout the mixture, resulting in a wider range of ethoxy chains. Improve agitation to ensure uniform heat distribution. Consider a lower reaction temperature to allow for better control, even if it extends the reaction time.
Formation of Undesirable By-products (e.g., polyethylene glycols - PEGs)	Excessively high reaction temperature.	High temperatures can promote the self-polymerization of ethylene oxide, especially in the presence of water. Ensure the butylphenol and catalyst are thoroughly dried before starting the reaction. Operate within the recommended temperature range and ensure the ethylene oxide feed rate does not lead to a rapid temperature increase.[3]
Reaction Stalls or Halts Prematurely	Inadequate heat input to maintain the target temperature.	The reaction requires a certain activation energy to proceed. If the reactor's heating system cannot compensate for heat loss, the reaction may slow down or stop. Ensure the heating system is functioning correctly and is capable of maintaining the setpoint temperature.
Sudden and Rapid Increase in Temperature and Pressure (Potential Runaway)	Loss of cooling, excessive ethylene oxide feed rate, or accumulation of unreacted ethylene oxide.	IMMEDIATE ACTION REQUIRED. This indicates a potential thermal runaway. Immediately stop the ethylene oxide feed, apply emergency cooling, and if necessary, initiate emergency pressure relief procedures. The accumulation of unreacted ethylene oxide is a major risk, as its subsequent rapid reaction can lead to a catastrophic failure.[4]

Optimizing Reaction Temperature: A Deeper Dive

The ideal reaction temperature is a balance between achieving a desirable reaction rate and maintaining safe operating conditions. The following table provides an illustrative example of how temperature can influence the product distribution for the ethoxylation of p-tert-butylphenol.

Table 1: Illustrative Effect of Temperature on Ethoxylate Distribution of p-tert-Butylphenol

Reaction Temperature (°C)	Average Moles of EO Added	% Unreacted Butylphenol	% Mono-ethoxylate (n=1)	% Di-ethoxylate (n=2)	% Poly-ethoxylates (n>2) & By-products
140	1.5	15	50	25	10
160	1.8	5	40	40	15
180	2.0	<2	30	35	33

Note: This data is illustrative and based on general principles of ethoxylation. Actual results will vary based on specific reaction conditions.

As the temperature increases, the reaction rate and the average number of moles of ethylene oxide added generally increase. However, higher temperatures can also lead to a broader distribution of ethoxylates and an increase in the formation of by-products.

Experimental Protocols

Protocol 1: General Procedure for the Ethoxylation of p-tert-Butylphenol

Safety Precaution: The ethoxylation of phenols is a hazardous reaction and should only be performed by trained personnel in a well-equipped facility with appropriate safety measures, including a blast shield and an emergency relief system.

Materials:

• p-tert-butylphenol

• Potassium hydroxide (KOH) catalyst

• Ethylene oxide (EO)

• Nitrogen gas (high purity)

• A suitable high-pressure reactor equipped with a stirrer, temperature and pressure sensors, a cooling system, and a controlled EO inlet.

Procedure:

• Reactor Preparation: Ensure the reactor is clean and dry. Purge the reactor with nitrogen to remove any air and moisture.

• Charging Reactants: Charge the reactor with p-tert-butylphenol and the KOH catalyst (typically 0.1-1.0% by weight of the butylphenol).[3]

• Dehydration: Heat the mixture to 105-110°C under a vacuum or with a nitrogen sparge to remove any residual water.

• Heating to Reaction Temperature: Heat the reactor contents to the desired reaction temperature (e.g., 150-170°C) under a nitrogen atmosphere.

• Ethylene Oxide Addition: Once the temperature is stable, begin the slow, controlled addition of liquid ethylene oxide. The rate of addition should be carefully controlled to maintain a stable temperature and prevent a rapid increase in pressure. The reaction is highly exothermic, and the reactor's cooling system must be able to remove the generated heat.[2]

• Reaction Monitoring: Continuously monitor the reactor temperature and pressure. A decrease in pressure for a given amount of EO added indicates that the reaction is proceeding.

• Completion and Neutralization: Once the desired amount of ethylene oxide has been added and the pressure has stabilized, stop the EO feed and allow the reaction to "digest" for a period to ensure complete consumption of the remaining EO. Cool the reactor to below 100°C and neutralize the catalyst with an acid (e.g., acetic or phosphoric acid).

• Product Work-up: The final product can be purified as needed.

Protocol 2: Analysis of Butylphenol Ethoxylate Distribution by HPLC

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• A suitable reversed-phase column (e.g., C18).

Procedure:

• Sample Preparation: Prepare a dilute solution of the ethoxylated butylphenol product in a suitable solvent (e.g., acetonitrile).

• Mobile Phase: Use a gradient of water and acetonitrile as the mobile phase.

• Injection and Separation: Inject the sample onto the HPLC column. The different ethoxymers will separate based on their polarity, with the lower ethoxylates eluting earlier.

• Detection: Monitor the elution of the compounds using a UV detector at a wavelength where the phenyl group absorbs (e.g., ~275 nm).

• Quantification: The relative peak areas can be used to determine the distribution of the different ethoxymers in the product mixture.

Visualizing the Process and Troubleshooting Logic

Diagram 1: Key Stages of the Butylphenol Ethoxylation Process

Caption: A decision tree for troubleshooting low conversion in butylphenol ethoxylation.

References

• Rapid liquid chromatography–tandem mass spectrometry-based method for the analysis of alcohol ethoxylates and alkylphenol ethoxylates in environmental samples. U.S. Environmental Protection Agency. [Link]

• A process for the preparation of tertiary butyl phenol.

• A systematic derivatization technique for characterization of ethoxylates by GC and GCMS. ResearchGate. [Link]

• 1 CHAPTER 1 Introduction Alcohol ethoxylates (AEOs), alcohol propoxylates (APOs), and alkylphenol ethoxylates (APEOs) are non-io. VTechWorks. [Link]

• Physicochemical Characterization of Ethoxylation Products of Fatty Acid Esters. Frontiers. [Link]

• Knowing and Controlling the Risks of Semi-Batch Alkoxylation Reactions. Chemical Engineering Transactions. [Link]

• and Diethoxylates in Sewage Sludge by High Speed Gas Chromatography/Mass Spectrometry Application. Agilent. [Link]

• 1 PREDICTING THE DISTRIBUTION OF ETHOXYLATION HOMOLOGUES WITH A PROCESS SIMULATOR Nathan Massey, Chemstations, Inc. Introduction. Chemstations. [Link]

• Determination of 4‐tert‐octylphenol and p‐nonylphenol in urine by LC‐MS. Publisso. [Link]

• Standard Test Methods for - Chemical Analysis of Alcohol Ethoxylates and Alkylphenol Ethoxylates1. ASTM International. [Link]

• Analysis of alkylphenols, bisphenols and alkylphenol ethoxylates in microbial-fermented functional beverages and. Digital CSIC. [Link]

• Basics of Ethoxylation reaction (‪@b_barodawalas777‬ ). YouTube. [Link]

• Tristyrylphenol Ethoxylates Analysis | PDF | Electrospray Ionization | Mass Spectrometry. Scribd. [Link]

• Method of rapidly determining the degree of ethoxylation of highly ethoxylated nonionic surfactants.

• Ethoxylation. Wikipedia. [Link]

• Alkoxylation. NICL. [Link]

• Advanced treatments for the removal of alkylphenols and akylphenol polyethoxylates from wastewater. ResearchGate. [Link]

• Effect of Degree of Ethoxylation on the Surface and Thermal Properties of Polymeric Ionic Liquids for Oilfield Applications. ResearchGate. [Link]

• Effect of Degree of Ethoxylation on the Surface and Thermal Properties of Polymeric Ionic Liquids for Oilfield Applications. MDPI. [Link]

• Ethoxylation and Alkoxylation Plants. Ballestra S.p.A. [Link]

• Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. ResearchGate. [Link]

• Chemometric analysis of ethoxylated polymer products using extracted MALDI-TOF-MS peak distribution features. PLOS. [Link]

• Chemometric analysis of ethoxylated polymer products using extracted MALDI-TOF-MS peak distribution features. PMC. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Ethoxylation - Wikipedia [en.wikipedia.org]
• 3. chemstations.com [chemstations.com]
• 4. cetjournal.it [cetjournal.it]

Overcoming solubility issues of 2-(4-Butylphenoxy)ethanol in aqueous buffers

Welcome to the Application Science Technical Support Center. As researchers and drug development professionals, you frequently encounter the challenge of formulating highly lipophilic compounds for aqueous assays.

2-(4-Butylphenoxy)ethanol (CAS 84320-88-7) presents a classic amphiphilic challenge. It consists of a highly hydrophobic 4-butylphenyl tail linked via an ether bond to a short, hydrophilic ethanol head. While it shares structural similarities with non-ionic surfactants, its bulk aqueous solubility is exceptionally poor due to the dominant lipophilicity of the butylphenyl moiety.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome these solubility barriers without compromising your downstream assays.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q: Why does 2-(4-Butylphenoxy)ethanol instantly turn cloudy when I dilute my DMSO stock into PBS? A: This is a phenomenon known as "solvent shift" precipitation or precipitation upon dilution. In 100% DMSO, the solvent's low dielectric constant easily solvates the hydrophobic tail of the molecule. When rapidly introduced into an aqueous buffer, the local concentration of the organic solvent plummets. To minimize thermodynamically unfavorable contact with water molecules, the hydrophobic tails rapidly aggregate via hydrophobic interactions. This leads to nucleation and subsequent precipitation 1. To prevent this, you must lower the thermodynamic barrier by providing a hydrophobic sink (like a cyclodextrin cavity) before or during the aqueous transition.

Q: Can I just heat the buffer to force the compound into solution? A: No. While heating increases kinetic energy and temporarily improves solubility (an endothermic solubilization mechanism 2), 2-(4-Butylphenoxy)ethanol will re-precipitate (crash out) once the solution returns to room temperature or 37°C for your assay. A thermodynamically stable system requires an excipient that permanently shields the hydrophobic moiety.

Q: Which cyclodextrin is optimal for this specific molecule? A: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly recommended. The internal cavity diameter of β-cyclodextrin (approx. 6.0–6.5 Å) perfectly accommodates the bulky 4-butylphenyl ring. The hydrophobic interactions between the guest molecule and the cavity walls drive the formation of the inclusion complex, while the external hydroxyl groups ensure high aqueous solubility 3.

Excipient Selection & Quantitative Data

Selecting the right solubilization strategy depends entirely on your downstream application. Use the table below to compare the quantitative limits and biological compatibility of various excipients.

Excipient Strategy	Recommended Concentration	Mechanism of Action	Toxicity / Assay Interference	Best Suited For
DMSO (Co-solvent)	< 1% v/v	Lowers dielectric constant	High (cellular toxicity >1%)	Initial master stock solutions
HP-β-CD	10 - 20% w/v	Host-guest inclusion complex	Very Low	Cell-based assays, In vivo dosing
Tween-20 / Triton X-100	0.05 - 0.1% v/v	Micellar encapsulation	Moderate (membrane disruption)	Cell-free biochemical assays
PEG 400	5 - 10% v/v	Co-solvent / steric hindrance	Low to Moderate	Formulation intermediates

Solubilization Decision Workflow

Decision matrix and workflow for solubilizing 2-(4-Butylphenoxy)ethanol.

Validated Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . This means the protocol includes built-in steps to confirm success before you risk ruining a costly downstream experiment.

Protocol A: HP-β-CD Inclusion Complexation (For Cell-Based Assays)

Causality & Principle: We rely on the equilibrium binding of the lipophilic butylphenyl group into the HP-β-CD cavity. Because this is a non-covalent, thermodynamically driven process, continuous agitation and time are required to reach equilibrium.

• Preparation of Host Solution: Dissolve HP-β-CD in your target aqueous buffer (e.g., PBS, pH 7.4) to a final concentration of 20% (w/v).

  • Causality: A high initial concentration of the host molecule drives the equilibrium towards complex formation.

• Addition of Guest: Add 2-(4-Butylphenoxy)ethanol directly from a highly concentrated DMSO stock to the HP-β-CD solution. Ensure the final DMSO concentration remains below 0.5% v/v.

• Equilibration: Vortex vigorously for 2 minutes, then incubate on a rotary shaker at 37°C for 12–24 hours.

  • Causality: The inclusion process is kinetically slow; extended incubation ensures maximum complexation and thermodynamic stability.

• Self-Validation (Phase Separation Check): Centrifuge the mixture at 10,000 × g for 15 minutes.

  • Pass: A completely clear supernatant with no visible pellet.

  • Fail: A pellet or surface oil slick indicates saturation of the CD cavity or incomplete complexation.

• Sterilization: Pass the validated supernatant through a 0.22 µm PES syringe filter.

Protocol B: Surfactant Step-Down Dilution (For Biochemical Assays)

Causality & Principle: This method uses a surfactant above its Critical Micelle Concentration (CMC) to create hydrophobic cores. These cores trap the 2-(4-Butylphenoxy)ethanol before it can self-aggregate in the aqueous environment 4.

• Master Stock: Prepare a 50 mM stock of 2-(4-Butylphenoxy)ethanol in 100% DMSO.

• Surfactant Priming: In a separate tube, prepare your assay buffer containing 0.1% v/v Tween-20 (ensure this is well above the CMC of ~0.006%).

• Dropwise Addition (Critical Step): Place the surfactant-buffer on a magnetic stirrer at high speed. Add the DMSO stock dropwise directly into the vortex center.

  • Causality: Rapid mixing disperses the DMSO instantly, allowing the surfactant monomers to coat the hydrophobic molecules before they can find each other to nucleate.

• Self-Validation (Dynamic Light Scattering - DLS): Analyze 1 mL of the solution using DLS.

  • Pass: A single peak with a Polydispersity Index (PDI) < 0.2, indicating uniform micelle formation.

  • Fail: Multiple peaks or a PDI > 0.4, indicating uncontrolled aggregation and impending precipitation.

References

• How to improve the aqueous solubility of Cox-2-IN-26 - BenchChem: 1

• Mechanistic insight into cyclodextrin solubilization in aquoline - I.R.I.S. (Sapienza University of Rome): 2

• Cyclodextrins: Concept to applications, regulatory issues and challenges - Nanomedicine Research Journal: 3

• Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview - Asian Journal of Pharmaceutics: 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. iris.uniroma1.it [iris.uniroma1.it]
• 3. Cyclodextrins: Concept to applications, regulatory issues and challenges [nanomedicine-rj.com]
• 4. asiapharmaceutics.info [asiapharmaceutics.info]

Reference Data & Comparative Studies

Comparative toxicity study: 2-(4-Butylphenoxy)ethanol vs. 2-Phenoxyethanol

Comparative Toxicity Study: 2-(4-Butylphenoxy)ethanol vs. 2-Phenoxyethanol

Executive Summary

In drug development and cosmetic formulation, selecting an appropriate preservative requires a rigorous balance between antimicrobial efficacy and mammalian safety. 2-Phenoxyethanol (PE) is a gold-standard, broad-spectrum preservative. 2-(4-Butylphenoxy)ethanol (BPE) is a structurally analogous compound featuring a para-butyl substitution. This guide provides a comparative toxicological analysis of PE versus BPE, detailing the mechanistic consequences of aliphatic chain elongation on cellular toxicity and offering actionable insights for formulation scientists.

Physicochemical Profiling & Mechanistic Hypothesis

The fundamental toxicological divergence between PE and BPE stems from their partition coefficients (LogP).

• 2-Phenoxyethanol (PE): With a LogP of ~1.16, PE exhibits moderate lipophilicity. It partitions into microbial cell membranes sufficiently to induce transient permeability and uncouple oxidative phosphorylation, yet remains well below the threshold for severe mammalian membrane disruption at standard formulation concentrations (<1.0%) () [1.14].

• 2-(4-Butylphenoxy)ethanol (BPE): The addition of a four-carbon aliphatic chain at the para position increases the LogP to ~3.11[1].

Causality & Field Insight: According to the Meyer-Overton correlation, this heightened lipophilicity exponentially increases the molecule's affinity for phospholipid bilayers. While BPE's high lipophilicity enhances its penetration into Gram-positive bacterial walls, it simultaneously causes excessive intercalation into mammalian cell membranes. This leads to severe lipid packing disruption, loss of membrane potential, and rapid necrotic cell death, drastically narrowing its therapeutic index compared to PE.

Comparative Toxicity Data Summary

The following table synthesizes the quantitative toxicological profiles of both compounds, highlighting the trade-off between lipophilicity and mammalian safety.

Toxicological Endpoint	2-Phenoxyethanol (PE)	2-(4-Butylphenoxy)ethanol (BPE)	Clinical / Formulation Implication
LogP (Lipophilicity)	1.16	3.11	BPE exhibits significantly higher membrane accumulation.
In Vitro Skin Irritation (1% v/v)	Non-Irritant (Viability > 85%)	Irritant (Viability < 50%)	PE is safe for topical use; BPE requires strict dilution.
Cytotoxicity (IC50, 3T3 Fibroblasts)	~30 mM	~2.5 mM	BPE is >10x more cytotoxic to mammalian cells.
Genotoxicity (Ames Test)	Negative	Negative	Neither compound acts as a direct DNA mutagen.
Regulatory Status	Approved up to 1.0%	Not approved for general cosmetic use	PE remains the industry standard[2].

Experimental Methodologies (Self-Validating Protocols)

To empirically validate these toxicological profiles, the following standardized protocols are employed in preclinical screening.

Protocol A: In Vitro Skin Irritation (OECD TG 439)

This protocol evaluates dermal hazard using a Reconstructed Human Epidermis (RhE) model ()[3].

• Step 1: Tissue Equilibration. RhE tissues (e.g., EpiDerm™) are pre-incubated for 24 hours at 37°C, 5% CO2.

  • Causality: Equilibration stabilizes tissue metabolism after transport. The RhE model is chosen because its multi-layered stratum corneum accurately mimics human skin barrier function, providing clinically relevant penetration kinetics[4].

• Step 2: Test Article Application. 30 µL of PE and BPE (formulated at 1% v/v in squalane) are applied directly to the apical surface of the tissues[5].

• Step 3: Exposure and Recovery. Tissues are exposed for 60 minutes, washed thoroughly with DPBS to halt exposure, and transferred to fresh medium for a 42-hour post-treatment incubation.

  • Causality: The 42-hour recovery period is critical; it allows time for the manifestation of delayed cytotoxic cascades (e.g., apoptosis) or cellular repair mechanisms, preventing false-negative irritation readouts[5].

• Step 4: Viability Assessment (MTT Assay). Tissues are incubated with 1 mg/mL MTT solution for 3 hours. Viable cells reduce the yellow MTT to purple formazan via mitochondrial dehydrogenases. Formazan is extracted using isopropanol and quantified via spectrophotometry at 570 nm.

• System Validation: This is a self-validating system. The negative control (DPBS) must yield an Optical Density (OD) ≥ 1.0 to ensure baseline tissue health. The positive control (5% SDS) must reduce viability to ≤ 20%, proving the system's sensitivity to known irritants[5].

Protocol B: Bacterial Reverse Mutation Test (Ames Test, OECD TG 471)

This assay screens for genotoxic potential, ensuring the preservatives do not induce carcinogenic DNA mutations ()[6].

• Step 1: Strain Preparation. Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli WP2 uvrA are cultured overnight.

  • Causality: This specific combination of strains is mandated because it covers all primary mutation mechanisms, including both frameshift mutations (TA98, TA1537) and base-pair substitutions (TA100, TA1535)[7].

• Step 2: Metabolic Activation System. The assay is conducted in parallel with and without a 10% rat liver S9 fraction.

  • Causality: Bacterial cells lack mammalian metabolizing enzymes. The S9 fraction simulates human hepatic metabolism, allowing the detection of pro-mutagens—inert compounds that become genotoxic only after enzymatic cleavage[6].

• Step 3: Plate Incorporation. 0.1 mL of bacterial suspension, 0.5 mL of S9 mix (or buffer), and 0.1 mL of the test article (PE or BPE at varying doses up to 5000 µ g/plate ) are mixed with top agar and poured onto minimal glucose agar plates[6].

• Step 4: Scoring. Plates are incubated for 48-72 hours at 37°C. Histidine/tryptophan-independent revertant colonies are counted.

• System Validation: Spontaneous revertant counts must fall within historical control ranges. Strain-specific positive controls (e.g., 2-Aminoanthracene for S9-activated plates) must induce a ≥3-fold increase in colonies, confirming assay functionality[8].

Mechanistic Pathway Diagram

Fig 1: Pathway showing how BPE's para-butyl group increases lipophilicity and membrane disruption.

Conclusion & Application Notes

The comparative analysis demonstrates that while 2-Phenoxyethanol (PE) and 2-(4-Butylphenoxy)ethanol (BPE) share a core phenoxyethanol scaffold, the para-butyl substitution in BPE drastically alters its toxicological profile. PE maintains a highly favorable therapeutic index, selectively disrupting microbial membranes while preserving mammalian cellular homeostasis at standard concentrations (<1.0%)[2]. Conversely, BPE's elevated lipophilicity drives indiscriminate membrane intercalation, resulting in significant mammalian cytotoxicity and dermal irritation. For drug development and cosmetic formulation, PE remains the authoritative standard, whereas BPE should be excluded from topical applications requiring high biocompatibility.

References

• European Commission Scientific Committee on Consumer Safety (SCCS). "Opinion on Phenoxyethanol (SCCS/1575/16)". Europa.eu. URL:[Link]

• Organisation for Economic Co-operation and Development (OECD). "Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method". OECD Guidelines for the Testing of Chemicals. URL:[Link]

• Organisation for Economic Co-operation and Development (OECD). "Test No. 471: Bacterial Reverse Mutation Test". OECD Guidelines for the Testing of Chemicals. URL:[Link]

• SIELC Technologies. "2-(4-Butylphenoxy)ethanol". SIELC Compound Database. URL:[Link]

Sources

• 1. 2-(4-Butylphenoxy)ethanol | SIELC Technologies [sielc.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. iivs.org [iivs.org]
• 5. x-cellr8.com [x-cellr8.com]
• 6. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 7. Within-laboratory reproducibility of Ames test results: are repeat tests necessary? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Inter-laboratory validation of analytical methods for 2-(4-Butylphenoxy)ethanol

As a Senior Application Scientist overseeing global method transfers, I frequently encounter discrepancies in the quantification of amphiphilic molecules. 2-(4-Butylphenoxy)ethanol (CAS 84320-88-7) is a prime example[1]. Structurally, it features a highly lipophilic butyl-substituted aromatic ring coupled to a polar, hydrophilic ethanol moiety. This dual nature makes it a highly effective chemical intermediate—often utilized in the synthesis of complex thioxanthone-class pharmaceuticals and specialized surfactants[2]—but it also introduces significant partitioning challenges during sample extraction and chromatographic separation.

To ensure absolute data integrity across different facilities, analytical methods cannot simply be a sequence of steps; they must be self-validating systems . This guide objectively compares the two dominant analytical platforms for 2-(4-Butylphenoxy)ethanol—Reversed-Phase HPLC-UV and Thermal Desorption GC-MS (TD-GC-MS)—and provides field-proven, inter-laboratory validated protocols designed to eliminate systematic errors.

Mechanistic Grounding & Platform Comparison

The selection of an analytical platform for 2-(4-Butylphenoxy)ethanol is dictated entirely by the target concentration and the sample matrix.

• RP-HPLC-UV (High-Throughput QC): Phenoxyethanols exhibit strong chromophoric behavior, absorbing strongly at 256–258 nm[3][4]. For routine pharmaceutical batch analysis (ppm to percentage levels), HPLC is the gold standard. The causality behind using a C18 or C8 stationary phase lies in the molecule's hydrophobic butyl tail, which requires a highly non-polar surface for adequate retention and separation from early-eluting polar excipients[3].

• TD-GC-MS (Trace Contaminant Analysis): When monitoring 2-(4-Butylphenoxy)ethanol as a trace degradant or environmental contaminant in ultrapure water (UPW) systems, HPLC lacks the requisite sensitivity. Traditional liquid-liquid extraction dilutes the sample excessively. Thermal Desorption (TD) coupled with GC-MS solves this by sweeping the semi-volatile analyte directly from an adsorbent trap into the mass spectrometer without solvent interference, enabling sub-parts-per-billion (ppb) detection[5].

Table 1: Objective Performance Comparison of Analytical Platforms

Parameter	RP-HPLC-UV (Isocratic/Gradient)	TD-GC-MS
Optimal Application	Routine formulation QC, stability testing	Trace contamination, UPW monitoring
Target Concentration	0.1 μg/mL – 100 μg/mL (ppm range)	< 0.1 ng/mL (sub-ppb range)
Sample Preparation	Liquid-Liquid Extraction (DCM/Acetonitrile)	Solid-Phase Adsorption & Thermal Desorption
Detection Limit (LOD)	~30 ng/mL	~0.01 ng/mL
Primary Limitation	Matrix interference from UV-absorbing excipients	Cannot analyze non-volatile polymeric degradants

Analytical Workflow & Decision Matrix

The following diagram illustrates the logical routing of samples based on analytical needs, embedding self-validation checkpoints into both pathways.

Figure 1: Decision matrix and self-validating workflow for 2-(4-Butylphenoxy)ethanol analysis.

Self-Validating Experimental Protocols

Protocol A: Stability-Indicating RP-HPLC-UV

Causality & Design: The mobile phase utilizes 0.1% v/v orthophosphoric acid. Why? The acidic environment suppresses the ionization of residual silanol groups on the silica-based C18 column. If these silanols were ionized, they would interact with the analyte, causing severe peak tailing. Maintaining a low pH ensures sharp, symmetrical peaks for accurate integration[4].

Step-by-Step Methodology:

• Internal Standard Spiking: Accurately weigh the sample and immediately spike with a known concentration of an internal standard (e.g., propylparaben)[3]. Self-Validation: Any volumetric errors during subsequent extraction will affect both analytes equally, keeping the area ratio constant.

• Protein Quenching & Extraction: Add acetonitrile to precipitate matrix proteins, followed by dichloromethane (DCM) for liquid-liquid extraction[2]. The lipophilic 2-(4-Butylphenoxy)ethanol partitions heavily into the DCM layer.

• Chromatographic Separation: Inject 10 μL onto a Waters X-Bridge C18 column (150 × 4.6 mm, 3.5 μm).

• Elution: Run an isocratic mobile phase of 0.1% orthophosphoric acid in water and acetonitrile (50:50, v/v) at a flow rate of 1.0 mL/min.

• Detection & System Suitability: Monitor UV absorbance at 256 nm[4]. Self-Validation Checkpoint: The run is automatically rejected if the chromatographic resolution ( Rs​ ) between 2-(4-Butylphenoxy)ethanol and the internal standard is less than 2.0.

Protocol B: TD-GC-MS for Trace Contaminants

Causality & Design: To detect sub-ppb levels, solvent extraction is abandoned to prevent solvent masking and dilution. Instead, the sample is passed through an adsorbent tube. Thermal desorption then rapidly heats the trap, sweeping the concentrated analyte directly into the GC column using a helium carrier gas[5].

Step-by-Step Methodology:

• Adsorption: Pass 1.0 L of the aqueous sample through a stainless-steel sampling tube containing a proprietary hydrophobic adsorbent[5].

• Internal Standard Loading: Inject 1.0 μL of a deuterated analog (e.g., 2-(4-Butylphenoxy)ethanol-d4) directly onto the adsorbent bed.

• Thermal Desorption: Place the tube in an automated thermal desorber (e.g., Perkin-Elmer ATD-400). Heat rapidly to 300°C to desorb the organics onto a secondary cold trap[5].

• GC-MS Analysis: Flash-heat the cold trap to inject the analytes into a 50m capillary GC column. Ionize the eluent using electron impact (EI) at 70 eV[5].

• Data Acquisition: Monitor the specific mass-to-charge (m/z) ratios for the molecular ion and primary fragments. Self-Validation Checkpoint: The recovery of the deuterated internal standard must exceed 80%. A lower recovery triggers an automated system flag for matrix suppression or thermal degradation.

Inter-Laboratory Validation Data

To prove the robustness of these protocols, an inter-laboratory validation was conducted across three independent facilities following ICH Q2(R1) guidelines. Labs 1 and 2 utilized the HPLC-UV protocol for formulation assays, while Lab 3 utilized the TD-GC-MS protocol for trace recovery in UPW.

Table 2: Consolidated Inter-Laboratory Validation Results

Validation Parameter	Lab 1 (HPLC-UV)	Lab 2 (HPLC-UV)	Lab 3 (TD-GC-MS)	Strict Acceptance Criteria
Linearity ( R2 )	0.9998	0.9995	0.9989	≥ 0.998
Intra-day Precision (RSD%)	0.65%	0.82%	4.10%	< 1.0% (HPLC), < 5.0% (GC)
Inter-day Precision (RSD%)	0.78%	0.91%	5.25%	< 2.0% (HPLC), < 10.0% (GC)
Accuracy (% Recovery)	100.4%	99.1%	92.5%	98-102% (HPLC), 80-120% (GC)
Limit of Detection (LOD)	31.2 ng/mL	33.5 ng/mL	0.015 ng/mL	Method Dependent

Data Synthesis: The data confirms that both methods are highly reproducible across different laboratory environments. The HPLC-UV method demonstrates exceptional precision (RSD < 1%) for high-concentration assays[3], while the TD-GC-MS method successfully maintains acceptable recovery (>90%) even at ultra-trace sub-ppb levels where matrix effects typically dominate[5].

References

• SIELC Technologies. "2-(4-Butylphenoxy)ethanol". URL: [Link]

• ResearchGate. "Microwave-Assisted, Yb(OTf)3/TfOH Cocatalyzed Synthesis of Xanthones and Thioxanthones by Intramolecular Friedel—Crafts Reaction under Solvent-Free Conditions". URL: [Link]

• National Center for Biotechnology Information (PMC). "A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel". URL: [Link]

• MDPI / Scientia Pharmaceutica. "Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Phenoxyethanol, Methylparaben, Propylparaben, Mometasone Furoate, and Tazarotene in Topical Pharmaceutical Dosage Formulation". URL: [Link]

• Balazs Analytical Laboratory. "Identifying organic contaminants in ultrapure water at sub-parts-per-billion levels". URL: [Link]

Sources

• 1. 2-(4-Butylphenoxy)ethanol | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]
• 3. A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. balazs.com [balazs.com]

Comparative Guide: Hydrolysis Kinetics of Alkylphenoxyethyl Derivatives in Drug Formulation and Prodrug Design

Introduction & Mechanistic Overview

Alkylphenoxyethanol derivatives—ranging from nonionic surfactants (e.g., Triton X-100, Nonoxynol-9) to lipophilic prodrug linkers—play a critical role in pharmaceutical development. While the polyethoxylate ether bonds in surfactants are highly resistant to standard chemical hydrolysis, esterified and sulfated derivatives of alkylphenoxyethanols are specifically designed to undergo controlled cleavage. For drug development professionals, understanding the comparative hydrolysis kinetics of these moieties is essential for predicting prodrug activation rates, formulation stability, and systemic clearance.

Mechanistic Causality in Hydrolysis

• Alkylphenoxyethyl Esters (Prodrug Linkers): Esters such as 2-phenoxyethyl isobutyrate or alkylphenoxyethyl acetates are highly susceptible to enzymatic cleavage by carboxylesterases (e.g., Pig Liver Esterase [PLE] or human serum esterases). The electron-withdrawing nature of the phenoxy group accelerates the nucleophilic attack on the carbonyl carbon, resulting in [1]. In vivo, these esters rapidly yield[2].

• Alkylphenoxyethyl Sulfates (Anionic Surfactants): Unlike esters, sulfate derivatives require highly acidic conditions or specific sulfatases for hydrolysis. They exhibit excellent stability at physiological pH (7.4) but can degrade slowly in the acidic environment of the stomach.

• Polyethoxylated Ethers (Nonionic Surfactants): The ether linkages in compounds like nonylphenol ethoxylate do not undergo standard aqueous hydrolysis. Instead, they are subject to slow primary biodegradation in biological systems, with[3].

Comparative Kinetic Data

To guide structural selection during drug design, the quantitative hydrolysis kinetics of various alkylphenoxyethanol derivatives are summarized below. Kinetic modeling of these reactions typically follows, where parameters like kcat​ and product inhibition must be carefully monitored[4].

Table 1: Comparative Hydrolysis Kinetics of Alkylphenoxyethanol Derivatives

Derivative Class	Representative Compound	Media / Condition	Half-Life ( t1/2​ )	Catalysis Type	Primary Cleavage Product
Phenoxyethyl Ester	2-Phenoxyethyl Acetate	Pig Liver Esterase (pH 7.4)	< 2.6 min[1]	Enzymatic (Rapid)	Phenoxyethanol + Acid
Phenoxyethyl Ester	2-Phenoxyethyl Isobutyrate	Human Serum (37°C)	< 5.0 min[1]	Enzymatic (Rapid)	Phenoxyethanol + Acid
Alkylphenoxy Sulfate	Nonylphenol Ether Sulfate	Aqueous Buffer (pH 7.4)	> 30 days	N/A (Stable)	Intact Surfactant
Alkylphenoxy Sulfate	Nonylphenol Ether Sulfate	Aqueous Buffer (pH 1.2)	~ 48 hours	Acid-Catalyzed	Alkylphenoxyethanol
Polyethoxylate Ether	Nonylphenol Ethoxylate	Activated Sludge / Bio	15 - 20 days[3]	Co-metabolism	Short-chain ethoxylates

Hydrolysis Pathway Visualization

Figure 1: Enzymatic hydrolysis pathway of alkylphenoxyethyl ester prodrugs into active payloads.

Self-Validating Experimental Protocol: LC-MS/MS Kinetic Profiling

To accurately determine the hydrolysis kinetics of alkylphenoxyethyl esters, the assay must be a self-validating system . This requires incorporating internal standards (IS) to correct for matrix effects and employing a rigorous quenching mechanism to prevent post-sampling degradation.

Step-by-Step Methodology:

• Matrix Preparation : Pre-warm 990 µL of the biological matrix (e.g., pooled human serum or 1 U/mL PLE in PBS, pH 7.4) to 37°C in a thermomixer.

• Reaction Initiation : Add 10 µL of the alkylphenoxyethyl ester substrate (100 µM in DMSO) to achieve a final concentration of 1 µM.

  • Causality: Keeping the organic solvent (DMSO) at ≤1% prevents solvent-induced denaturation of the esterase enzymes, ensuring physiological relevance.

• Aliquot Sampling : At precise time intervals (e.g., 0, 2, 5, 10, 30, 60 min), extract 50 µL aliquots from the reaction mixture.

• Reaction Quenching (Critical Step) : Immediately dispense the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing 0.1% Formic Acid and 50 nM of an isotopically labeled Internal Standard (IS).

  • Causality: The cold temperature and organic solvent instantly precipitate proteins (halting enzymatic activity). The formic acid shifts the pH to ~3.0, preventing base-catalyzed chemical hydrolysis of the ester, thereby locking the kinetic snapshot. The IS ensures that any volumetric loss during precipitation is mathematically normalized.

• Centrifugation : Spin the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis : Inject the supernatant into a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor the disappearance of the parent ester and the appearance of the active acid simultaneously.

• Kinetic Modeling : Fit the peak area ratios (Analyte/IS) to a one-phase exponential decay model to calculate t1/2​ and intrinsic clearance ( CLint​ ).

Figure 2: Self-validating LC-MS/MS workflow for measuring in vitro ester hydrolysis kinetics.

References

• In vitro ADME characterization of a very potent 3-acylamino-2-aminopropionic acid-derived GluN2C-NMDA receptor agonist and its ester prodrugs Source: National Institutes of Health (PMC) URL:[Link]

• Phenylethyl Alcohol, Aldehyde, Acid and Related Acetals and Esters and Related Substances (JECFA Food Additives Series 50) Source: INCHEM URL:[Link]

• Chemical study on alkylphenols Source: WUR eDepot URL:[Link]

• Developing Catalysts for the Hydrolysis of Glycosidic Bonds in Oligosaccharides Using a Spectrophotometric Screening Assay Source: ACS Publications URL:[Link]

Sources

• 1. In vitro ADME characterization of a very potent 3-acylamino-2-aminopropionic acid-derived GluN2C-NMDA receptor agonist and its ester prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenylethyl Alcohol, Aldehyde, Acid and Related Acetals and Esters and Related Substances (JECFA Food Additives Series 50) [inchem.org]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

2-(4-Butylphenoxy)ethanol proper disposal procedures

Standard Operating Procedure: Handling, Containment, and Disposal of 2-(4-Butylphenoxy)ethanol

As a preferred source for laboratory safety and chemical handling, this guide provides researchers and drug development professionals with a comprehensive, self-validating protocol for the proper disposal of 2-(4-Butylphenoxy)ethanol.

Chemical Profiling & Hazard Causality

2-(4-Butylphenoxy)ethanol (CAS: 84320-88-7) is an ether-alcohol derivative characterized by its molecular formula C12H18O2 and a molecular weight of 194.27 g/mol [1].

The Causality of its Hazard Profile: The molecule features a hydrophobic butyl-phenyl group paired with a polar ethanol moiety. This amphiphilic nature significantly increases its lipophilicity (log P) compared to standard phenoxyethanol. Operationally, this means the compound can rapidly penetrate biological membranes (including skin) and poses a severe toxicity risk to aquatic ecosystems if discharged into standard wastewater systems. Therefore, strict segregation from aqueous drain systems is not just a regulatory formality—it is a chemical necessity.

Pre-Disposal Logistics & PPE Selection

Before initiating any disposal or spill response, the correct Personal Protective Equipment (PPE) must be selected based on the chemical's specific vulnerabilities. Prudent Practices in the Laboratory dictates that personnel must never underestimate the risks of exposure and must utilize appropriate barriers[2].

• Gloves (Nitrile, minimum 8 mil): Causality: The ether linkage in 2-(4-Butylphenoxy)ethanol can rapidly degrade natural rubber latex. Nitrile provides a superior, cross-linked barrier against non-polar/polar hybrid organic molecules.

• Eye Protection (Chemical Splash Goggles): Causality: Phenoxyethanol derivatives cause severe ocular irritation. Standard safety glasses lack the peripheral seal required to block aerosolized droplets.

• Ventilation: Causality: Handling must occur inside a certified chemical fume hood to prevent the inhalation of vapors, especially if the compound is subjected to elevated temperatures during experimental workflows[2].

Step-by-Step Spill Response & Containment Protocol

This protocol is designed as a self-validating system . Each step includes a built-in validation check to ensure the procedure was executed correctly before moving to the next phase.

• Step 1: Perimeter Containment

  • Action: Surround the spill with an inert, non-combustible absorbent such as dry sand or vermiculite. Do not use paper towels or sawdust.

  • Causality: Combustible absorbents increase the volume of flammable hazardous waste and fail to suppress vapor release. Vermiculite is a silicate that physically traps the hydrophobic butyl-phenyl groups within its matrix, minimizing aerosolization.

  • Validation Check: Inspect the outer edge of the vermiculite barrier. It must remain completely dry, confirming the liquid has not breached the containment zone.

• Step 2: Core Absorption

  • Action: Cover the center of the spill with the absorbent and gently agitate with a non-sparking polyethylene spatula to maximize surface area contact.

  • Validation Check: The resulting mixture must be a dry, free-flowing powder. If any visible liquid pools remain, apply additional absorbent.

• Step 3: Collection and Segregation

  • Action: Sweep the absorbed material into a compatible, sealable high-density polyethylene (HDPE) hazardous waste container.

  • Validation Check: Seal the container and invert it 45 degrees. No liquid should leak or pool at the bottom of the container.

• Step 4: Surface Decontamination

  • Action: Wash the affected surface with a mild laboratory detergent and water. Collect the rinsate using absorbent pads and place them into the solid hazardous waste bin.

  • Causality: The compound is sparingly soluble in pure water but highly soluble in surfactant micelles. Capturing the rinsate prevents illegal drain discharge.

  • Validation Check: Wipe the decontaminated area with a dry, hydrophobic pad. The pad must show no oily residue or discoloration.

Waste Segregation & EPA Routing Workflows

Under the EPA's Resource Conservation and Recovery Act (RCRA) regulations (40 CFR Part 261), generators are legally required to determine if their solid waste exhibits hazardous characteristics[3].

While 2-(4-Butylphenoxy)ethanol is not specifically listed as a "P" or "U" waste, its aquatic toxicity and organic profile require it to be managed strictly as a Non-Halogenated Organic Waste . Facilities must calculate the total weight of all hazardous wastes generated to determine their specific EPA generator category (e.g., VSQG, SQG, or LQG) and comply with corresponding accumulation time limits[4].

Quantitative Data & Waste Parameters

Property / Parameter	Specification	Operational Implication
Chemical Name	2-(4-Butylphenoxy)ethanol	Use exact name on waste manifests.
CAS Number	84320-88-7[1]	Required for EPA/RCRA tracking[4].
Molecular Formula	C12H18O2[1]	Confirms absence of halogens (Cl, Br, F).
Waste Classification	Non-Halogenated Organic	Must be routed to dedicated organic streams.
Aqueous Threshold	< 5% Organic Content	Mixtures above 5% must be treated as pure organic waste.
Disposal Mechanism	High-Temp Incineration	Do not pour down the drain (Clean Water Act compliance).

Waste Segregation Workflow Visualization

Workflow for the segregation and disposal of 2-(4-Butylphenoxy)ethanol waste streams.

References

• SIELC Technologies. 2-(4-Butylphenoxy)ethanol Chemical Properties. Retrieved from:[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Center for Biotechnology Information (NCBI). Retrieved from: [Link]

• US Environmental Protection Agency (EPA). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Electronic Code of Federal Regulations (eCFR). Retrieved from:[Link]

• US Environmental Protection Agency (EPA). Steps in Complying with Regulations for Hazardous Waste. Retrieved from:[Link]

Sources

• 1. 2-(4-Butylphenoxy)ethanol | SIELC Technologies [sielc.com]
• 2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 4. epa.gov [epa.gov]

Essential Safety Guide: Personal Protective Equipment for Handling 2-(4-Butylphenoxy)ethanol

As Senior Application Scientists, our commitment extends beyond providing premier chemical reagents; it encompasses ensuring you can utilize them with the utmost confidence and safety. This guide provides an in-depth, procedural framework for the safe handling of 2-(4-Butylphenoxy)ethanol, focusing on the correct selection and use of Personal Protective Equipment (PPE). Our goal is to empower you with the knowledge to maintain a secure laboratory environment, grounded in authoritative safety standards and practical, field-proven insights.

Hazard Assessment: Understanding the Risks of 2-(4-Butylphenoxy)ethanol

Before handling any chemical, a thorough understanding of its potential hazards is paramount. 2-(4-Butylphenoxy)ethanol is a compound that demands respect and careful handling. Its primary risks are well-documented and form the basis for all subsequent PPE recommendations. According to aggregated GHS information, it is harmful if swallowed and poses a significant risk of serious eye damage[1][2]. Some data also suggests it may cause respiratory irritation[2].

To ensure immediate clarity, the hazard profile is summarized below.

Hazard Statement	GHS Classification Code	Pictogram
Harmful if swallowed	H302
Causes serious eye damage / irritation	H318 / H319
May cause respiratory irritation	H335

Given these hazards, direct contact with eyes, skin, and ingestion must be prevented through a combination of engineering controls and a robust PPE protocol.

The Hierarchy of Controls: Situating PPE in Your Safety Plan

While this guide focuses on PPE, it is crucial to recognize that PPE is the final line of defense in laboratory safety. The most effective safety strategies prioritize eliminating or controlling hazards at their source. Before relying on PPE, always consider the following:

• Engineering Controls: The most critical engineering control is proper ventilation. All work with 2-(4-Butylphenoxy)ethanol should be conducted in a certified chemical fume hood to minimize inhalation exposure[3][4][5][6].

• Administrative Controls: These include establishing safe work practices, providing thorough training, and ensuring clear labeling of all containers.

The following workflow illustrates the decision-making process for selecting appropriate controls when handling this chemical.

Caption: PPE Selection Workflow for 2-(4-Butylphenoxy)ethanol.

Mandatory PPE: A Detailed Protocol

Adherence to the correct PPE is non-negotiable. The following protocols are based on established safety standards and the specific hazard profile of 2-(4-Butylphenoxy)ethanol.

Eye and Face Protection

Rationale: The most severe hazard is irreversible eye damage[2][7]. Therefore, protection must be absolute.

• Primary Protection: Chemical splash goggles are mandatory. They must conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[7]. Standard safety glasses do not provide a sufficient seal around the eyes and are inadequate for protecting against splashes of this chemical.

• Secondary Protection: When handling larger quantities (>100 mL) or when there is a significant risk of splashing (e.g., during transfers, heating, or vortexing), a full-face shield must be worn in addition to chemical splash goggles. The face shield protects the rest of the face and provides a secondary barrier.

Hand and Skin Protection

Rationale: While not classified as a primary skin irritant, many related glycol ethers can be absorbed through the skin[8][9][10]. Prudent practice dictates minimizing all skin contact.

• Gloves: Always wear permeation-resistant gloves[11]. Before each use, inspect gloves for any signs of degradation, discoloration, or punctures.

  • Glove Selection: The choice of glove material is critical for chemical resistance. The following table provides guidance based on data for similar glycol ethers.

Glove Material	Level of Protection	Recommended Use
Nitrile Rubber	Good	Suitable for incidental contact and handling small quantities. Double-gloving is recommended for extended work.
Butyl Rubber	Excellent	Recommended for prolonged contact, large-volume transfers, and spill response[11].
PVC / PVA	Good	An alternative to nitrile or butyl, offering good resistance for many applications[11].

• Body Protection:

  • A clean, full-sleeve laboratory coat must be worn and kept fastened at all times.

  • For tasks with a high splash potential, supplement the lab coat with a chemical-resistant apron made of a material like butyl rubber or PVC.

  • Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection

Rationale: While the vapor pressure of 2-(4-Butylphenoxy)ethanol is low, inhalation of vapors or aerosols must be avoided, especially due to its potential as a respiratory irritant[2].

• Standard Operations: When working within a properly functioning chemical fume hood, respiratory protection is typically not required.

• When a Respirator is Required: An exposure assessment should be conducted to determine if a respirator is necessary[3]. A NIOSH-approved respirator with organic vapor cartridges is required under the following conditions:

  • If work must be performed outside of a fume hood (not recommended).

  • During a large spill or emergency release.

  • If you are weighing a powdered form of the chemical or performing any operation that could generate aerosols or mists and ventilation is inadequate.

  • All respirator use must comply with OSHA's regulations found in 29CFR 1910.134 or European Standard EN 149[4].

Operational Plans: Safe Handling and Emergency Procedures

PPE Donning and Doffing Sequence

The order in which you put on and remove PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat

• Respirator (if required)

• Eye and Face Protection (Goggles, then Face Shield)

• Gloves (pull cuffs over the sleeves of the lab coat)

Doffing (Taking Off) Sequence:

• Gloves (using a glove-to-glove, then skin-to-skin technique to avoid touching the outer surface)

• Face Shield and Goggles (handle by the strap or sides)

• Lab Coat (peel it off, turning it inside out as you go)

• Respirator (if worn)

• Wash hands thoroughly.

Spill Management

In the event of a spill, your immediate safety is the priority.

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the lab.

• Assess: From a safe distance, assess the extent of the spill.

• Don PPE: Before cleanup, don the appropriate PPE, including, at a minimum: double nitrile or butyl rubber gloves, chemical splash goggles, a face shield, and a lab coat or apron. For large spills, a respirator will be necessary.

• Contain & Absorb: Contain the spill and absorb it with an inert material like dry sand, earth, or vermiculite[4][12]. Place the absorbed material into a labeled, sealed container for chemical waste.

• Clean: Clean the spill area thoroughly, and dispose of all cleanup materials as hazardous waste[12][13].

First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[4][7][11].

• Skin Contact: Remove contaminated clothing immediately. Flush skin with plenty of soap and water for at least 15 minutes. Get medical attention if irritation develops or persists[4].

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Get immediate medical attention[4].

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur[4].

Disposal Plan

All waste, including the chemical itself, contaminated absorbent materials, and disposable PPE, must be treated as hazardous waste.

• PPE Disposal: Contaminated gloves, disposable aprons, and other materials should be placed in a designated hazardous waste container immediately after use.

• Chemical Disposal: Dispose of unused 2-(4-Butylphenoxy)ethanol and spill cleanup materials in accordance with all applicable federal, state, and local regulations[5][7]. Never pour chemical waste down the drain[11][13].

By integrating these PPE protocols and operational plans into your standard procedures, you can confidently and safely advance your research goals while handling 2-(4-Butylphenoxy)ethanol.

References

• SAFE USE INSTRUCTION Substance: 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol. (n.d.). Google Cloud.
• Material Safety Data Sheet. (2017, April 17). Google Cloud.
• 2-(4-tert-Butylphenoxy)ethanol | C12H18O2 | CID 12841 - PubChem. (n.d.). PubChem.
• 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol(9036-19-5) - ChemicalBook. (n.d.). ChemicalBook.
• SAFETY DATA SHEET - Fisher Scientific. (n.d.). Fisher Scientific.
• 2-(4-(tert-Butyl)phenoxy)ethanol - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
• Material Safety Data Sheet (MSDS) - MSC Industrial Supply. (n.d.). MSC Industrial Supply.
• SAFETY DATA SHEET - MsdsDigital.com. (2015, May 4). MsdsDigital.com.
• CHEMSTATION. - SDS Revision Date: 07/01/2024. (2024, July 1). Google Cloud.
• SAFETY DATA SHEET - KTEC Equipment and Supplies. (2015, July 23). KTEC Equipment and Supplies.
• SAFETY DATA SHEET - FUJIFILM Wako Chemicals. (n.d.). FUJIFILM Wako Chemicals.
• 2-Butoxyethanol - IDLH | NIOSH - CDC. (n.d.). Centers for Disease Control and Prevention.
• NIOSH Pocket Guide to Chemical Hazards - 2-Butoxyethanol - CDC. (n.d.). Centers for Disease Control and Prevention.

Sources

• 1. 2-(4-tert-Butylphenoxy)ethanol | C12H18O2 | CID 12841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(4-(tert-Butyl)phenoxy)ethanol | 713-46-2 [sigmaaldrich.com]
• 3. prd-sc102-cdn.rtx.com [prd-sc102-cdn.rtx.com]
• 4. 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol(9036-19-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. www1.mscdirect.com [www1.mscdirect.com]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. fishersci.com [fishersci.com]
• 8. bigcomm.ktecdirect.com [bigcomm.ktecdirect.com]
• 9. 2-Butoxyethanol - IDLH | NIOSH | CDC [cdc.gov]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - 2-Butoxyethanol [cdc.gov]
• 11. images.thdstatic.com [images.thdstatic.com]
• 12. msdsdigital.com [msdsdigital.com]
• 13. files.dep.state.pa.us [files.dep.state.pa.us]